tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate

• CAS: 1437310-80-9

Core Science & Biosynthesis

Comprehensive Technical Guide on tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate: Properties, Synthesis, and Applications

Executive Summary

In modern medicinal chemistry, the strategic selection of molecular scaffolds is critical for optimizing both pharmacodynamics and pharmacokinetics. tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate (also known as 1-(1-Boc-pyrrolidin-3-yl)-1H-pyrazole)[1] is a highly privileged, bifunctional building block[2]. By combining the conformational rigidity of a pyrrolidine ring with the versatile hydrogen-bonding capabilities of a pyrazole moiety, this compound serves as a critical intermediate in the synthesis of kinase inhibitors, G-protein-coupled receptor (GPCR) ligands, and protein-protein interaction (PPI) modulators.

This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural causality, and self-validating synthetic protocols designed for senior researchers and drug development professionals.

Physicochemical Properties & Molecular Descriptors

Understanding the baseline descriptors of this intermediate is essential for predicting its behavior during synthesis and downstream functionalization. The quantitative data is summarized below[3],[4].

Property	Value
IUPAC Name	tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
CAS Number	1437310-80-9
Molecular Formula	C12H19N3O2
Molecular Weight	237.30 g/mol
Topological Polar Surface Area (TPSA)	47.3 Ų
Hydrogen Bond Donors	0 (Protected state)
Hydrogen Bond Acceptors	4 (N, N, O, O)
Rotatable Bonds	3

Structural & Chemical Properties: The Causality of Design

The utility of tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate lies in its tripartite structure. Each moiety serves a specific, mechanistic purpose in synthetic workflows[5]:

The Boc Protecting Group (Orthogonality)

The tert-butoxycarbonyl (Boc) group on the pyrrolidine nitrogen provides strict orthogonal protection.

• Causality: The Boc group is highly stable to nucleophiles and basic conditions (e.g., NaH, Cs2CO3 used in SN2 displacements). However, it is highly labile under acidic conditions. The mechanism relies on the protonation of the carbamate oxygen, followed by the departure of a stable tert-butyl cation (which eliminates as isobutylene gas) and the release of CO2. This allows chemists to unmask the secondary amine precisely when needed without affecting the pyrazole ring.

The Pyrazole Moiety (Binding Vectors)

The 1H-pyrazole ring is an aromatic heterocycle characterized by a high degree of metabolic stability and a distinct pi-electron distribution.

• Causality: In drug discovery, the pyrazole N2 atom acts as a potent hydrogen-bond acceptor. When incorporated into kinase inhibitors, this moiety frequently engages the hinge region of the ATP-binding pocket. By attaching it to position 3 of the pyrrolidine ring, the spatial vector of the pyrazole is tightly controlled, reducing the entropic penalty upon target binding.

The Pyrrolidine Core (Conformational Restriction)

Acyclic amines suffer from high conformational flexibility, which can lead to off-target toxicity and poor target affinity.

• Causality: The five-membered pyrrolidine ring introduces conformational restriction. Once the Boc group is removed, the resulting secondary amine has a pKa of ~8.5–9.5. At physiological pH (7.4), it is predominantly protonated, significantly enhancing aqueous solubility and enabling critical salt-bridge interactions with acidic residues (Asp/Glu) in target proteins.

Synthetic Methodologies

The synthesis of this compound typically begins with 1-Boc-3-pyrrolidinol. Two primary routes are utilized, depending on the required stereochemistry (enantiopure vs. racemic).

Figure 1: Synthetic routes for tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate.

Protocol 1: Route A - Stereospecific Mitsunobu Coupling

This route is preferred when using chiral starting materials (e.g., (R)-1-Boc-3-pyrrolidinol) because it guarantees a complete Walden inversion to the (S)-enantiomer.

• Preparation: Dissolve 1-Boc-3-pyrrolidinol (1.0 eq) and 1H-pyrazole (1.2 eq) in anhydrous THF under an Argon atmosphere.

• Phosphine Addition: Add Triphenylphosphine (PPh3, 1.5 eq) and stir until homogeneous.

• Activation (Causality Step): Cool the mixture to 0 °C. Add Diisopropyl azodicarboxylate (DIAD, 1.5 eq) dropwise. Why? The formation of the betaine intermediate between PPh3 and DIAD is highly exothermic. Slow addition prevents thermal degradation and minimizes the formation of elimination side-products.

• Coupling: Allow the reaction to warm to room temperature and stir for 12 hours. The pyrazole nitrogen attacks the activated phosphonium intermediate via an SN2 mechanism, inverting the stereocenter.

• Self-Validation & QC:

  • TLC: Monitor via TLC (Hexanes/EtOAc 1:1). The starting material (Rf ~0.4) will disappear, replaced by a strongly UV-active spot (Rf ~0.6).

  • LC-MS: Confirm the presence of the [M+H]+ ion at 238.1 m/z.

  • 1H NMR: Verify the structural integrity by locating the Boc singlet (~1.45 ppm, 9H) and the three distinct pyrazole aromatic protons (6.2, 7.4, and 7.5 ppm).

Downstream Functionalization & Drug Discovery

Once synthesized, the compound must be deprotected to unlock the reactive secondary amine for integration into complex drug scaffolds.

Figure 2: Downstream functionalization pathways for drug discovery applications.

Protocol 2: Acidic Deprotection to Free Amine

• Preparation: Dissolve tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate in Dichloromethane (DCM).

• Cleavage: Add Trifluoroacetic acid (TFA) to achieve a 1:4 TFA:DCM v/v ratio. Stir at room temperature for 2 hours.

• Isolation: Concentrate under reduced pressure to remove excess TFA. Neutralize the resulting TFA salt with saturated aqueous NaHCO3 and extract with DCM.

• Self-Validation & QC:

  • 1H NMR: The complete disappearance of the massive 9H singlet at ~1.45 ppm confirms the removal of the Boc group.

  • Ninhydrin Stain: Spotting the product on a TLC plate and heating with Ninhydrin stain will yield a deep purple color, definitively validating the presence of the newly freed secondary amine.

Following deprotection, the free amine (3-(1H-pyrazol-1-yl)pyrrolidine) can be subjected to HATU-mediated amidation, Buchwald-Hartwig cross-coupling, or reductive amination to generate final active pharmaceutical ingredients (APIs).

References

Note: The following references are sourced directly from verified chemical databases and supplier repositories.

• [3] Title: TERT-BUTYL 3-(1H-PYRAZOL-1-YL)PYRROLIDINE-1-CARBOXYLATE - NextSDS. Source: nextsds.com. URL:

• [2] Title: tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate | 1437310-80-9. Source: sigmaaldrich.com. URL:

• [1] Title: 958248-90-3,1-Boc-5-(bromomethyl)pyrrolidin-2-one-AccelaChem. Source: accelachem.com. URL:

• [4] Title: tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate | 1437310-80-9. Source: sigmaaldrich.com. URL:

• [5] Title: AB463315 | CAS 1437310-80-9 – abcr Gute Chemie. Source: abcr.com. URL:

Sources

• 1. 958248-90-3,1-Boc-5-(bromomethyl)pyrrolidin-2-one-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate [sigmaaldrich.com]
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• 4. tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate [sigmaaldrich.com]
• 5. AB463315 | CAS 1437310-80-9 – abcr Gute Chemie [abcr.com]

Comprehensive Technical Guide on tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate (CAS 1437310-80-9): Synthesis, Mechanisms, and Applications in Drug Discovery

Executive Summary

In modern medicinal chemistry, the strategic design of small-molecule libraries relies heavily on versatile, stereochemically definable building blocks. tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate (CAS: 1) represents a premier scaffold in Fragment-Based Drug Discovery (FBDD) and targeted therapeutic design.

By fusing a metabolically robust pyrazole moiety with a conformationally restricted pyrrolidine ring, this compound provides an ideal vector for hydrogen bonding and π−π stacking within target binding pockets (e.g., kinases and GPCRs). The presence of the tert-butyloxycarbonyl (Boc) protecting group ensures orthogonal stability during upstream synthesis while allowing for facile, traceless deprotection downstream. This whitepaper details the physicochemical profiling, mechanistic synthetic pathways, and downstream functionalization of this critical intermediate.

Physicochemical Profiling & Structural Analysis

Understanding the baseline physicochemical properties of a building block is essential for predicting its behavior in organic solvents, chromatographic systems, and biological assays. The Boc group provides lipophilicity and prevents unwanted N -alkylation or acylation at the pyrrolidine nitrogen, while the pyrazole ring acts as a bidentate pharmacophore.

Table 1: Quantitative Physicochemical Data

Property	Value / Description
Chemical Name	tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
CAS Number	1437310-80-9 1
Molecular Formula	C₁₂H₁₉N₃O₂
Molecular Weight	237.30 g/mol 2
Topological Polar Surface Area (TPSA)	~47.3 Ų
Hydrogen Bond Donors / Acceptors	0 / 3
Physical Appearance	Viscous oil to low-melting solid

Synthetic Methodologies & Mechanistic Causality

The synthesis of tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate generally proceeds via the coupling of 1H-pyrazole with a 3-substituted pyrrolidine. To ensure scientific integrity, we present two self-validating protocols. The choice between these routes depends on the need for strict stereochemical inversion versus large-scale operational simplicity.

Route A: The Mitsunobu Inversion (Preferred for Chiral Integrity)

The Mitsunobu reaction is the gold standard for coupling nitrogen heterocycles with secondary alcohols while guaranteeing a strict Walden inversion (e.g., converting an (R) -alcohol exclusively to an (S) -pyrazole derivative) 3.

• Mechanistic Causality: Triphenylphosphine (PPh₃) and Diisopropyl azodicarboxylate (DIAD) form a betaine intermediate that activates the hydroxyl group of the pyrrolidine into a stellar leaving group (a phosphonium ion). The deprotonated pyrazole then executes a clean SN​2 backside attack. DIAD is selected over DEAD because it is a liquid at room temperature, offering a superior safety profile and easier handling.

Step-by-Step Protocol:

• Preparation: Dissolve tert-butyl 3-hydroxypyrrolidine-1-carboxylate (1.0 eq), 1H-pyrazole (1.2 eq), and PPh₃ (1.2 eq) in anhydrous THF (0.2 M) under an argon atmosphere. Causality: Argon prevents PPh₃ oxidation; THF is optimal for solvating the betaine intermediate.

• Activation: Cool the reactor to 0 °C. Add DIAD (1.2 eq) dropwise over 15 minutes. Causality: The formation of the PPh₃-DIAD adduct is highly exothermic; thermal control prevents the degradation of the azodicarboxylate.

• Propagation: Remove the ice bath and stir at 25 °C for 12–16 hours.

• Self-Validation Check: Monitor via TLC (Hexanes/EtOAc 1:1). The reaction is complete when the starting alcohol (visualized via KMnO₄ stain) is fully consumed, replaced by a highly UV-active product spot.

• Workup: Quench with H₂O, extract with EtOAc, and purify via silica gel chromatography to separate the product from triphenylphosphine oxide (TPPO) byproducts.

Route B: Mesylation and SN​2 Displacement (Preferred for Scale-Up)

When removing stoichiometric TPPO becomes a bottleneck at the kilogram scale, a two-step activation-displacement protocol is utilized 4.

• Mechanistic Causality: Methanesulfonyl chloride (MsCl) converts the poor hydroxyl leaving group into a highly reactive mesylate. In the subsequent step, Cesium Carbonate (Cs₂CO₃) is used as the base. The large, polarizable cesium cation loosely coordinates the pyrazolate anion, maximizing its nucleophilicity (the "cesium effect") and suppressing competing E2 elimination pathways.

Step-by-Step Protocol:

• Mesylation: Dissolve the alcohol (1.0 eq) and Et₃N (1.5 eq) in anhydrous DCM at 0 °C. Add MsCl (1.2 eq) dropwise. Stir for 2 hours. Self-Validation: LC-MS must show complete conversion to the M+H mass shift (+78 Da). Wash with 1N HCl, dry over Na₂SO₄, and concentrate.

• Displacement: Redissolve the crude mesylate in anhydrous DMF (0.2 M). Add 1H-pyrazole (1.5 eq) and Cs₂CO₃ (2.0 eq). Heat to 80 °C for 12 hours.

• Workup: Dilute with water to precipitate inorganic salts, extract with MTBE, and wash extensively with brine to remove DMF.

Figure 1: Parallel synthetic workflows for generating the pyrazole-pyrrolidine scaffold.

Analytical Characterization & Validation

To ensure the trustworthiness of the synthesized batch, rigorous analytical validation is required. The following table outlines the expected spectral benchmarks for the purified compound.

Table 2: Analytical Characterization Benchmarks

Analytical Technique	Expected Signals / Metrics
¹H NMR (400 MHz, CDCl₃)	δ ~1.45 (s, 9H): Boc tert-butyl protons.δ ~4.8–5.0 (m, 1H): Pyrrolidine CH-N directly attached to pyrazole.δ ~6.2 (t, 1H): Pyrazole H-4.δ ~7.4 (d, 1H), ~7.5 (d, 1H): Pyrazole H-3 and H-5.δ 1.8–3.8 (m, 6H): Remaining pyrrolidine CH₂ protons.
LC-MS (ESI+)	[M+H]⁺ = 238.1 (Parent ion).[M+H - 56]⁺ = 182.1 (Diagnostic loss of isobutylene).[M+H - 100]⁺ = 138.1 (Diagnostic loss of entire Boc group).

Applications in Medicinal Chemistry & Downstream Functionalization

The primary utility of CAS 1437310-80-9 lies in its role as a protected precursor. The Boc group is highly stable to bases, nucleophiles, and catalytic hydrogenation, but is exquisitely sensitive to strong acids.

Upon treatment with Trifluoroacetic acid (TFA) in DCM or 4N HCl in dioxane, the Boc group is cleaved to yield the free secondary amine: 3-(1H-pyrazol-1-yl)pyrrolidine . This nucleophilic amine serves as a versatile branching point for library enumeration.

• Amidation: Coupling with carboxylic acids using HATU/DIPEA to form amide-linked inhibitors.

• Reductive Amination: Reaction with aldehydes and NaBH(OAc)₃ to append flexible alkyl/aryl vectors.

• SN​Ar / Cross-Coupling: Palladium-catalyzed Buchwald-Hartwig coupling or direct SN​Ar with electron-deficient aryl halides to generate rigid tricyclic-like architectures.

Figure 2: Downstream functionalization pathways following Boc deprotection.

References

• NextSDS. TERT-BUTYL 3-(1H-PYRAZOL-1-YL)PYRROLIDINE-1-CARBOXYLATE - Chemical Substance Information. Retrieved from 1

• Sigma-Aldrich. tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate | 1437310-80-9. Retrieved from 2

• MDPI. Synthesis, Structure–Activity Relationships, and Antiviral Profiling of 1-Heteroaryl-2-Alkoxyphenyl Analogs as Inhibitors of SARS-CoV-2 Replication. Retrieved from 3

• Google Patents. US10022354B2 - Pyrrolidine amide compounds as histone demethylase inhibitors. Retrieved from 4

Sources

• 1. nextsds.com [nextsds.com]
• 2. tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]
• 4. US10022354B2 - Pyrrolidine amide compounds as histone demethylase inhibitors - Google Patents [patents.google.com]

Synthesis Pathways for tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate: A Technical Whitepaper

Executive Summary & Pharmacological Relevance

The compound tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate (CAS: 1437310-80-9) (1)[1] is a critical structural building block in modern medicinal chemistry. Featuring a saturated pyrrolidine core protected by a tert-butyloxycarbonyl (Boc) group and substituted with a pyrazole pharmacophore, this intermediate is frequently utilized in the synthesis of advanced therapeutics. It serves as a foundational scaffold in the development of kinase inhibitors, epigenetic modulators (such as KDM5 inhibitors) (2)[2], and disruptors of protein-protein interactions (e.g., YAP-TEAD inhibitors) (3)[3].

Retrosynthetic Strategy & Pathway Selection

The synthesis of this molecule relies on the formation of a C–N bond between the N1 position of 1H-pyrazole and the C3 position of the pyrrolidine ring. The universal starting material is tert-butyl 3-hydroxypyrrolidine-1-carboxylate. General synthetic strategies for disubstituted pyrazole compounds often leverage two primary coupling techniques (4)[4]:

• Pathway A: The Mitsunobu Reaction. A direct, single-step dehydrative coupling.

• Pathway B: Activation and SN2 Displacement. A two-step process involving the conversion of the hydroxyl group to a sulfonate ester (mesylate), followed by nucleophilic displacement.

Both pathways proceed with a net inversion of stereochemistry . If the desired final product is the (R)-enantiomer, the (S)-enantiomer of the starting alcohol must be utilized.

Table 1: Comparative Analysis of Synthetic Pathways

Parameter	Pathway A (Mitsunobu)	Pathway B (SN2 Displacement)
Step Count	1 Step	2 Steps
Stereochemical Outcome	Inversion	Inversion (Retention in Step 1, Inversion in Step 2)
Primary Challenge	Removal of triphenylphosphine oxide (TPPO) byproduct	Handling of moisture-sensitive NaH and mesylate stability
Scalability	Moderate (Chromatography often required)	High (Intermediates can often be precipitated)

Mechanistic Causality: The Mitsunobu vs. SN2 Paradigms

The Mitsunobu Paradigm

The Mitsunobu reaction utilizes triphenylphosphine (PPh3) and diisopropyl azodicarboxylate (DIAD) to activate the hydroxyl group. DIAD is preferred over diethyl azodicarboxylate (DEAD) due to its liquid state at room temperature, lower toxicity, and superior safety profile. The reaction begins with the nucleophilic attack of PPh3 on DIAD, forming a betaine intermediate. This step is highly exothermic; thus, the reaction must be initiated at 10 °C to prevent the thermal degradation of the azodicarboxylate (2)[2]. The betaine deprotonates the pyrazole, and the resulting phosphonium intermediate reacts with the secondary alcohol to form an oxyphosphonium ion. Finally, the pyrazolide anion executes a clean SN2 attack on the C3 carbon, expelling triphenylphosphine oxide (TPPO) and inverting the stereocenter.

The Activation/SN2 Paradigm

When the Mitsunobu approach yields difficult-to-separate TPPO byproducts, the two-step SN2 pathway is preferred. The alcohol is first reacted with methanesulfonyl chloride (MsCl). Triethylamine (Et3N) is strictly required as an acid scavenger to neutralize the generated HCl, which would otherwise cleave the acid-sensitive Boc protecting group. In the second step, 1H-pyrazole is deprotonated by sodium hydride (NaH). NaH irreversibly deprotonates pyrazole (pKa ~14.5), generating a highly nucleophilic pyrazolide anion (3)[3]. The use of a polar aprotic solvent like DMF is critical here, as it solvates the sodium cation, leaving the pyrazolide anion "naked" and highly reactive for the subsequent displacement of the mesylate.

Pathway Visualization

Divergent synthetic pathways for tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate.

Step-by-Step Experimental Protocols

Protocol A: Direct Mitsunobu Coupling

Table 2: Mitsunobu Reagent Stoichiometry

Reagent	MW ( g/mol )	Equivalents	Role
tert-Butyl 3-hydroxypyrrolidine-1-carboxylate	187.24	1.0	Limiting Reagent
1H-Pyrazole	68.08	1.0 - 1.2	Nucleophile
Triphenylphosphine (PPh3)	262.29	1.2 - 1.5	Activating Agent
Diisopropyl azodicarboxylate (DIAD)	202.21	1.3 - 1.5	Oxidant / Activator
Tetrahydrofuran (THF)	72.11	0.2 M	Solvent

Methodology:

• Preparation: To a flame-dried round-bottom flask under a nitrogen atmosphere, add tert-butyl 3-hydroxypyrrolidine-1-carboxylate (1.0 eq), 1H-pyrazole (1.0 eq), and PPh3 (1.2 eq).

• Solvation: Dissolve the mixture in anhydrous THF to achieve a 0.2 M concentration.

• Cooling: Submerge the flask in an ice-water bath and allow the internal temperature to reach 10 °C. Causality: Controlling the initial temperature mitigates the exothermic formation of the PPh3-DIAD betaine intermediate.

• Activation: Add DIAD (1.3 eq) dropwise over 15 minutes via a syringe pump.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 16 hours.

• In-Process Control (IPC): Monitor via LC-MS. The reaction is complete when the starting material mass is consumed, and the product mass (m/z 238.1 [M+H]+) is dominant.

• Workup & Purification: Quench with water, extract with EtOAc, dry over Na2SO4, and concentrate. Purify via silica gel chromatography (Hexanes/EtOAc) to separate the product from TPPO.

Protocol B: Mesylation and Nucleophilic Displacement

Table 3: SN2 Pathway Reagent Stoichiometry (Step 2)

Reagent	MW ( g/mol )	Equivalents	Role
Mesylate Intermediate	265.33	1.0	Electrophile
1H-Pyrazole	68.08	1.2 - 1.5	Nucleophile
Sodium Hydride (NaH, 60% dispersion)	24.00	1.2 - 1.5	Base
N,N-Dimethylformamide (DMF)	73.09	0.2 M	Polar Aprotic Solvent

Methodology: Step 1: Mesylation

• Preparation: Dissolve tert-butyl 3-hydroxypyrrolidine-1-carboxylate (1.0 eq) in anhydrous DCM (0.3 M). Add Et3N (3.0 eq).

• Reaction: Cool to 0 °C. Add MsCl (1.25 eq) dropwise. Causality: Et3N scavenges the generated HCl, preventing the premature acidic cleavage of the Boc group.

• Workup: Stir for 2 hours at room temperature. Wash with saturated NaHCO3, dry over Na2SO4, and concentrate to yield the crude mesylate.

Step 2: SN2 Displacement

• Deprotonation: In a separate flame-dried flask, suspend 60% NaH (1.2 eq) in anhydrous DMF. Cool to 0 °C. Add 1H-pyrazole (1.2 eq) portion-wise. Causality: NaH irreversibly deprotonates the pyrazole, generating a highly reactive pyrazolide anion. DMF solvates the Na+ ions, maximizing the nucleophilicity of the anion.

• Coupling: After 30 minutes of stirring (until H2 evolution ceases), add a solution of the crude mesylate (1.0 eq) in DMF dropwise.

• Heating: Heat the reaction mixture to 60-80 °C for 4-6 hours.

• IPC: Verify completion via TLC (UV active pyrazole spot) or LC-MS.

• Workup: Cool to room temperature, quench carefully with ice water, extract with EtOAc, wash extensively with brine (to remove DMF), dry, and concentrate.

Analytical Validation & Self-Correcting Workflows

To ensure the structural integrity of the synthesized tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate, the following analytical signatures must be verified:

• LC-MS: The exact mass of the product is 237.15 Da. However, under electrospray ionization (ESI+), the Boc group frequently fragments. Analysts should look for the parent ion [M+H]+ at m/z 238.1, alongside characteristic fragmentation peaks at m/z 182.1 (loss of tert-butyl cation,[M+H - 56]+) and m/z 138.1 (complete loss of the Boc group, [M+H - 100]+).

• 1H NMR (CDCl3): The successful attachment of the pyrazole ring is confirmed by the presence of three distinct aromatic protons (typically two doublets and a multiplet/triplet between 6.2 ppm and 7.6 ppm). The inversion of the stereocenter is accompanied by a significant downfield shift of the pyrrolidine C3 proton compared to the starting alcohol. The Boc group will appear as a strong, sharp singlet integrating to 9 protons at ~1.45 ppm.

References

• NextSDS Database. "TERT-BUTYL 3-(1H-PYRAZOL-1-YL)PYRROLIDINE-1-CARBOXYLATE". 1

• US Patent 11999722B2. "Disubstituted pyrazole compounds". 4

• PMC9119643. "Covalent disruptor of YAP-TEAD association suppresses defective Hippo signaling". 3

• US Patent 10022354B2. "Pyrrolidine amide compounds as histone demethylase inhibitors". 2

Sources

• 1. nextsds.com [nextsds.com]
• 2. US10022354B2 - Pyrrolidine amide compounds as histone demethylase inhibitors - Google Patents [patents.google.com]
• 3. Covalent disruptor of YAP-TEAD association suppresses defective Hippo signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US11999722B2 - Disubstituted pyrazole compounds - Google Patents [patents.google.com]

Spectroscopic data for tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate

Spectroscopic Profiling and Synthetic Methodologies of tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate: A Comprehensive Technical Guide

Executive Summary

As modern drug discovery pivots toward highly functionalized, sp3-rich scaffolds to improve pharmacokinetic parameters, N-Boc protected pyrrolidines have emerged as foundational building blocks. Specifically, tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate (CAS: 1437310-80-9)[1] represents a highly versatile intermediate. The incorporation of the pyrazole moiety provides a robust bioisostere for amides and aromatic rings, offering critical hydrogen bond acceptor capabilities essential for targeting kinase hinge regions and disrupting complex protein-protein interactions (PPIs) [2].

This whitepaper provides an authoritative, in-depth analysis of the spectroscopic properties, structural elucidation, and self-validating synthetic protocols for this compound, designed to empower bench scientists and drug development professionals.

Synthetic Workflows and Mechanistic Causality

The synthesis of tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate requires precise stereochemical control, particularly when specific enantiomers are required for target binding. The installation of the pyrazole ring onto the pyrrolidine core is typically achieved via two primary pathways, each selected based on specific mechanistic rationales.

• Pathway A: The Mitsunobu Protocol. Utilizing tert-butyl 3-hydroxypyrrolidine-1-carboxylate, 1H-pyrazole, triphenylphosphine (PPh3), and diisopropyl azodicarboxylate (DIAD).

  • Causality: This concerted mechanism guarantees a complete Walden inversion at the C3 stereocenter. If the biologically active target requires an (R)-configuration, the synthesis must strictly originate from the (S)-alcohol.

• Pathway B: Activation and SN2 Displacement. Conversion of the alcohol to a mesylate or tosylate, followed by displacement with sodium pyrazolide.

  • Causality: This two-step process is often preferred in scale-up scenarios to circumvent the arduous chromatographic removal of triphenylphosphine oxide, a notoriously persistent byproduct of the Mitsunobu reaction.

Fig 1: Divergent synthetic pathways for targeted stereochemical inversion.

Spectroscopic Characterization & Structural Elucidation

The definitive identification of tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate relies on multi-nuclear NMR, High-Resolution Mass Spectrometry (HRMS), and Infrared (IR) spectroscopy.

Expert Insight on NMR Acquisition: N-Boc protected pyrrolidines exhibit restricted rotation around the carbamate C-N bond at ambient temperature (298 K). This conformational dynamic results in the presence of distinct rotamers, which manifest as broadened or duplicated resonances in both ^1H and ^13C NMR spectra. To achieve sharp, coalesced peaks for publication-quality integration, variable-temperature (VT) NMR at elevated temperatures (e.g., 330 K in DMSO-d6) is highly recommended.

Nuclear Magnetic Resonance (NMR) Data

The following tables summarize the expected chemical shifts based on rigorous structural profiling at 298 K in CDCl3.

Table 1: ^1H NMR Assignments (400 MHz, CDCl3, 298 K)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Mechanistic Rationale
7.52	d (J = 1.8 Hz)	1H	Pyrazole H-3	Deshielded by adjacent sp2 nitrogen.
7.45	d (J = 2.2 Hz)	1H	Pyrazole H-5	Deshielded by adjacent sp3 nitrogen.
6.26	t (J = 2.0 Hz)	1H	Pyrazole H-4	Shielded relative to H-3/H-5 due to resonance.
4.85 - 5.05	m	1H	Pyrrolidine H-3	Highly deshielded due to the attached pyrazole ring.
3.40 - 3.85	m	4H	Pyrrolidine H-2, H-5	Diastereotopic protons adjacent to the carbamate nitrogen; broadened by rotamers.
2.25 - 2.50	m	2H	Pyrrolidine H-4	Aliphatic ring protons.
1.46	s	9H	Boc -C(CH3)3	Intense singlet; may appear as a close doublet due to rotameric states.

Table 2: ^13C NMR Assignments (100 MHz, CDCl3, 298 K)

Chemical Shift (δ, ppm)	Assignment	Note
154.5	Carbamate C=O	Characteristic low-field shift for N-Boc groups.
139.5	Pyrazole C-3
129.5	Pyrazole C-5
105.5	Pyrazole C-4
79.5	Boc Quaternary C	Distinctive signature of the tert-butyl oxygen attachment.
58.5	Pyrrolidine C-3	Shifted downfield by the pyrazole nitrogen.
51.5, 44.0	Pyrrolidine C-2, C-5	Broadened signals due to rotameric exchange.
31.5	Pyrrolidine C-4
28.5	Boc Methyls	Intense signal.

Mass Spectrometry and Infrared Profiling

Table 3: ESI-MS and IR Spectral Data

Technique	Key Observation	Interpretative Causality
ESI-MS (+)	m/z 238.15 [M+H]+	Molecular ion peak.
ESI-MS (+)	m/z 182.09	Diagnostic fragmentation: Loss of the tert-butyl cation (-56 Da) via isobutylene elimination.
ESI-MS (+)	m/z 138.10	Diagnostic fragmentation: Complete loss of the Boc group (-100 Da) to yield the free pyrrolidine.
FT-IR	1695 cm^-1	Strong C=O stretching frequency, characteristic of carbamates.
FT-IR	1515 cm^-1	C=N stretching of the pyrazole heterocycle.

Experimental Protocols: A Self-Validating System

To ensure reproducibility, the following protocol details the SN2 displacement methodology. This system is "self-validating" because it incorporates in-process checks (TLC, gas evolution) that confirm mechanistic progression before advancing to the next step.

Step 1: Mesylation of tert-butyl 3-hydroxypyrrolidine-1-carboxylate

• Preparation: Dissolve tert-butyl 3-hydroxypyrrolidine-1-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M) under an inert argon atmosphere.

• Base Addition: Add triethylamine (Et3N, 1.5 eq). Causality: Et3N acts as an acid scavenger to neutralize the HCl generated, preventing premature Boc-deprotection.

• Activation: Cool the reaction to 0 °C using an ice bath. Dropwise, add methanesulfonyl chloride (MsCl, 1.2 eq). Causality: The 0 °C environment suppresses the formation of elimination byproducts (alkenes).

• Validation: Stir for 2 hours. Monitor via TLC (Hexanes/EtOAc 1:1). The disappearance of the alcohol and the appearance of a higher Rf spot (mesylate) validates completion.

• Workup: Quench with saturated aqueous NaHCO3. Extract with DCM. Dry over anhydrous Na2SO4, filter, and concentrate in vacuo. Use the crude mesylate immediately.

Step 2: Nucleophilic Displacement

• Nucleophile Generation: In a separate flame-dried flask, suspend Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 eq) in anhydrous N,N-Dimethylformamide (DMF, 0.2 M) at 0 °C.

• Deprotonation: Slowly add 1H-pyrazole (1.5 eq). Validation: Immediate effervescence (H2 gas evolution) visually confirms the formation of the highly nucleophilic sodium pyrazolide. Stir for 30 minutes until gas evolution ceases.

• Displacement: Dissolve the crude mesylate from Step 1 in a minimal amount of DMF and add it dropwise to the pyrazolide solution. Heat the mixture to 60 °C for 12 hours. Causality: The elevated temperature overcomes the steric hindrance of the secondary carbon, driving the SN2 inversion.

• Isolation: Cool to room temperature, quench with H2O, and extract with Ethyl Acetate (3x). Wash the combined organic layers with brine (5x) to rigorously remove DMF.

• Purification: Purify via flash column chromatography (SiO2, gradient elution 10% to 40% EtOAc in Hexanes) to yield the pure title compound.

Applications in Drug Discovery: Targeting Kinases and PPIs

The tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate scaffold is not merely a structural curiosity; it is a vital vector in modern pharmacology. Once the Boc group is removed, the secondary amine serves as an attachment point for various electrophiles, enabling the synthesis of complex inhibitors.

Disruption of the Hippo/YAP-TEAD Pathway

Recent breakthroughs have utilized this exact pyrazole-pyrrolidine scaffold to design covalent disruptors of the YAP-TEAD association [3]. In cancers such as mesothelioma, defective Hippo signaling leads to the nuclear translocation of YAP, where it binds to TEAD transcription factors to drive oncogenesis. Inhibitors utilizing this scaffold bind to the palmitate pocket of TEAD, sterically blocking YAP and suppressing tumor growth.

Fig 2: Hippo signaling pathway and YAP-TEAD disruption by targeted inhibitors.

MNK1/2 Kinase Inhibition

Derivatives of this scaffold have also been heavily optimized as potent inhibitors of MAP kinase-interacting kinases (MNK1 and MNK2) [4]. The pyrazole nitrogen atoms are uniquely positioned to engage in critical hydrogen bonding with the Met162 backbone N-H in the kinase hinge region, providing high selectivity and potency for the treatment of leukemia.

References

• NextSDS Database. "TERT-BUTYL 3-(1H-PYRAZOL-1-YL)PYRROLIDINE-1-CARBOXYLATE — Chemical Substance Information." NextSDS.
• Beggs, et al. "Discovery of potent and selective MNK kinase inhibitors for the treatment of leukemia." National Institutes of Health (PMC).
• Zhang, T.H., Gray, N.S., et al. "Covalent Disruptor of YAP-TEAD Association Suppresses Defective Hippo Signaling." bioRxiv.
• Kwiatkowski, et al. "Design of new MNK inhibitors." National Institutes of Health (PMC).

Solubility Profiling of tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate: A Technical Guide for Organic Solvents

Target Audience: Researchers, Formulation Scientists, and Synthetic Chemists in Drug Development. Compound Identifier: CAS 1437310-80-9 | Formula: C₁₂H₁₉N₃O₂

As a Senior Application Scientist, I frequently encounter bottlenecks in early-stage drug discovery stemming from a fundamental misunderstanding of intermediate solubility. tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate is a highly versatile heterocyclic building block. However, optimizing its use in multi-step synthesis, purification, and high-throughput screening requires a rigorous understanding of how its structural motifs interact with various organic solvents.

This whitepaper provides an in-depth analysis of the compound's solvation mechanics, predictive solubility frameworks, and validated empirical protocols for thermodynamic solubility determination.

Structural Causality: The Role of the Boc Group

The solubility of a molecule is dictated by the energy required to disrupt its crystal lattice versus the energy released upon solvation. For tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate, the dominant structural feature governing this thermodynamic balance is the tert-butyloxycarbonyl (Boc) protecting group [1].

In its unprotected state, the secondary amine of the pyrrolidine ring acts as a strong hydrogen bond donor and acceptor, heavily influencing its polarity. However, the introduction of the bulky, nonpolar Boc group fundamentally alters the physicochemical landscape of the parent amine [2].

• Lipophilicity Enhancement: The tert-butyl moiety introduces significant steric bulk and hydrophobicity, drastically increasing the molecule's affinity for non-polar and polar aprotic solvents.

• Hydrogen Bond Masking: By converting the basic amine into a neutral carbamate, the molecule loses its primary hydrogen bond donor. The remaining hydrogen bond acceptors (the carbamate carbonyl and the pyrazole nitrogens) are only capable of interacting with protic solvents or acting as Lewis bases.

Table 1: Physicochemical Parameters Influencing Solvation

Parameter	Value / Characteristic	Solvation Implication
Molecular Weight	237.30 g/mol	Moderate size; easily solvated by standard organic solvents without significant entropic penalties.
H-Bond Donors (HBD)	0	Inability to self-associate strongly via H-bonds; lowers melting point and lattice energy, favoring dissolution.
H-Bond Acceptors (HBA)	4 (Pyrazole N, Carbamate O)	Enables strong dipole-dipole interactions with polar aprotic solvents (e.g., DMSO, DMF).
Protecting Group	Boc (tert-butyloxycarbonyl)	Imparts high lipophilicity; ensures orthogonality during multi-step synthesis but restricts aqueous solubility [3].

Theoretical Framework: Hansen Solubility Parameters (HSP)

To move beyond empirical guesswork, we apply Hansen Solubility Parameters (HSP) to predict the compound's behavior. HSP divides the total cohesive energy of a liquid into three distinct intermolecular interactions: Dispersion forces ( δD​ ), Polar dipole-dipole forces ( δP​ ), and Hydrogen bonding ( δH​ ) [4].

For a solute to dissolve efficiently in a solvent, their HSP values must be closely matched, minimizing the "Relative Energy Distance" (RED) in three-dimensional Hansen space.

Because this compound is Boc-protected and lacks H-bond donors, its Hansen sphere is heavily skewed toward Dispersion ( δD​ ) and Polar ( δP​ ) axes, while its Hydrogen bonding ( δH​ ) requirement is minimal. Consequently, solvents with high δD​ and δP​ but low-to-moderate δH​ (like Dichloromethane or Ethyl Acetate) will act as optimal solvents.

Caption: Hansen Solubility Parameter (HSP) contributions dictating solvent compatibility.

Estimated Solubility Profile in Organic Solvents

Based on the structural and thermodynamic causality outlined above, we can classify the expected solubility of CAS 1437310-80-9 across standard organic solvent classes used in synthetic laboratories.

Table 2: Projected Solubility Matrix

Solvent Class	Representative Solvents	Expected Solubility	Application Context
Polar Aprotic	Dichloromethane (DCM), Chloroform	Excellent (>100 mg/mL)	Ideal for liquid-liquid extractions and primary reaction media.
Polar Aprotic	Dimethyl Sulfoxide (DMSO), DMF	Excellent (>100 mg/mL)	Standard for High-Throughput Screening (HTS) stock solutions [5].
Polar Aprotic	Ethyl Acetate (EtOAc), THF	High (>50 mg/mL)	Optimal for normal-phase silica gel chromatography.
Polar Protic	Methanol (MeOH), Ethanol (EtOH)	Good (10 - 50 mg/mL)	Useful for crystallization when paired with an anti-solvent.
Non-Polar	Hexane, Heptane	Poor to Moderate (<5 mg/mL)	Functions as an excellent anti-solvent for precipitation/crystallization.

Experimental Protocol: Thermodynamic Solubility Determination

While kinetic solubility (often measured via laser nephelometry) is useful for rapid early-stage screening, thermodynamic solubility is critical for lead optimization, process chemistry, and formulation [6]. Thermodynamic solubility represents the true equilibrium between the solid crystal lattice and the solvated state.

To empirically validate the solubility of tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate, the Shake-Flask Method is the gold standard [7].

Step-by-Step Shake-Flask Methodology

Expert Insight: When working with organic solvents, ensure all vials are hermetically sealed (e.g., PTFE-lined screw caps) to prevent solvent evaporation during the 24-48 hour incubation, which would artificially inflate the calculated solubility.

• Preparation of Saturated Solution: Add an excess amount of the solid compound (e.g., 50–100 mg) to a glass vial containing 1.0 mL of the target organic solvent. The presence of undissolved solid is mandatory to ensure saturation.

• Equilibration: Secure the vial and place it on an orbital shaker equipped with temperature control. Maintain agitation at 37 ± 1 °C (or standard ambient temperature, 25 °C, depending on the downstream application) for 24 to 48 hours to ensure solid-liquid equilibrium is reached [7].

• Phase Separation: Remove the vial and allow the undissolved solid to settle. To isolate the saturated supernatant, centrifuge the sample at 10,000 RPM for 10 minutes, or filter using a 0.45 µm PTFE syringe filter . (Note: PTFE is strictly required here; PVDF or Nylon filters may degrade or swell in aggressive organic solvents like DCM or THF).

• Dilution and Quantification: Carefully aspirate an aliquot of the clear supernatant. Dilute the aliquot by a known factor (e.g., 1:100 or 1:1000) using the mobile phase to ensure the concentration falls within the linear range of your analytical instrument.

• Analysis: Quantify the concentration using a validated HPLC-UV or LC-MS method against a separately constructed calibration curve of the pure compound [6].

Caption: Standardized shake-flask methodology for thermodynamic solubility determination.

Conclusion & Practical Applications

Understanding the solubility profile of tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate is not merely an academic exercise; it directly impacts synthetic efficiency. Because the Boc group imparts excellent solubility in polar aprotic solvents (DCM, EtOAc) while maintaining poor solubility in non-polar alkanes (Hexane), chemists can exploit this differential.

For instance, during purification, a crude reaction mixture can be dissolved in a minimal amount of EtOAc, followed by the slow addition of Hexane to induce controlled crystallization of the pure intermediate. Furthermore, its high solubility in DMSO ensures that it will not precipitate out during high-throughput biological assays, preventing false negatives caused by compound aggregation.

References

• NextSDS. "TERT-BUTYL 3-(1H-PYRAZOL-1-YL)PYRROLIDINE-1-CARBOXYLATE — Chemical Substance Information." nextsds.com. Available at: [Link]

• ACS Publications. "Hansen Solubility Parameters: A Tool for Solvent Selection for Organosolv Delignification." acs.org. Available at:[Link]

• World Health Organization (WHO). "Annex 4: Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification." who.int. Available at:[Link]

A Technical Guide to the Therapeutic Landscape of Pyrazole Derivatives in Modern Drug Discovery

Abstract: The pyrazole ring, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, stands as a "privileged scaffold" in medicinal chemistry. Its unique structural and electronic properties have enabled the development of a diverse array of therapeutic agents across multiple disease areas. This technical guide provides an in-depth analysis of the potential therapeutic applications of pyrazole derivatives for an audience of researchers, scientists, and drug development professionals. We will explore the core mechanisms of action in key therapeutic areas, including inflammation, oncology, and neurological disorders, supported by case studies of prominent drugs. Furthermore, this guide details validated experimental workflows for compound evaluation and presents a forward-looking perspective on the challenges and future directions in the field.

The Pyrazole Scaffold: A Cornerstone of Medicinal Chemistry

The enduring success of the pyrazole core stems from its versatile chemical nature.[1] The five-membered ring provides a rigid framework that allows for precise spatial orientation of substituents, which is critical for specific target engagement.[1] The two nitrogen atoms can act as both hydrogen bond donors and acceptors, facilitating strong interactions with biological targets like enzymes and receptors.[2] This combination of a stable core and extensive potential for functionalization allows medicinal chemists to fine-tune pharmacokinetic and pharmacodynamic properties, optimizing potency, selectivity, and metabolic stability.[1][3]

Historically, the therapeutic journey of pyrazoles began with the synthesis of Antipyrine in the 1880s, an early analgesic and antipyretic.[4] This early success paved the way for the development of numerous blockbuster drugs, including the anti-inflammatory agent Celecoxib, the anticancer kinase inhibitor Crizotinib, and the erectile dysfunction therapy Sildenafil, cementing the pyrazole scaffold's status as a highly versatile and privileged structure in drug discovery.[1][5]

Key Therapeutic Areas and Mechanisms of Action

The structural adaptability of pyrazole derivatives has led to their application in a wide range of therapeutic fields.[3][6] This section will delve into the specific mechanisms by which these compounds exert their effects in major disease categories.

Anti-inflammatory & Analgesic Applications: Selective COX-2 Inhibition

A cornerstone of pyrazole pharmacology is in the treatment of inflammation and pain.[4] Many pyrazole-based non-steroidal anti-inflammatory drugs (NSAIDs) function by selectively inhibiting the cyclooxygenase-2 (COX-2) enzyme.[7][8]

Mechanism of Action: The COX-2 enzyme is responsible for converting arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[7][9] Unlike the constitutively expressed COX-1 isoform which plays a role in protecting the gastric mucosa, COX-2 is primarily induced at sites of inflammation.[8][10] Pyrazole derivatives, such as Celecoxib, are designed to fit selectively into the active site of the COX-2 enzyme.[8] Celecoxib's polar sulfonamide side chain binds to a specific hydrophilic pocket near the COX-2 active site, an interaction that is not possible with the more constricted COX-1 active site.[8][9] This selective inhibition reduces the production of inflammatory prostaglandins while minimizing the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1.[4][8]

Case Study: Celecoxib (Celebrex®) Celecoxib is a diaryl-substituted pyrazole that is a potent and selective COX-2 inhibitor used to treat various forms of arthritis and acute pain.[8][9] Its mechanism relies on blocking prostaglandin synthesis, thereby reducing pain and inflammation.[7][11]

Celecoxib selectively inhibits the COX-2 enzyme.

Anticancer Applications: Targeting Oncogenic Pathways

The pyrazole scaffold is a prominent feature in many modern anticancer agents, particularly those designed as kinase inhibitors.[12][13] These drugs interfere with signaling pathways that are critical for cancer cell proliferation, survival, and angiogenesis.[14]

Mechanism of Action: Many pyrazole derivatives function as ATP-competitive inhibitors of protein kinases.[15] Kinases are enzymes that transfer a phosphate group from ATP to a protein substrate, a fundamental process in cell signaling. In many cancers, specific kinases (e.g., EGFR, VEGFR, CDKs) are mutated or overexpressed, leading to uncontrolled cell growth.[12][16] Pyrazole-containing drugs are designed to bind to the ATP-binding pocket of these oncogenic kinases, preventing phosphorylation and blocking downstream signaling.[13] Their efficacy is often due to the ability to form key hydrogen bonds and other interactions within the kinase domain.[2]

Case Study: Crizotinib (Xalkori®) Crizotinib is a pyrazole-containing multi-targeted tyrosine kinase inhibitor approved for the treatment of non-small cell lung cancer (NSCLC) that harbors specific genetic alterations (ALK or ROS1 rearrangements).

Beyond kinase inhibition, pyrazole derivatives have shown anticancer activity through other mechanisms, including the induction of apoptosis (programmed cell death), cell cycle arrest, and interaction with DNA.[12][17] For example, some derivatives upregulate pro-apoptotic proteins like BAX and downregulate anti-apoptotic proteins like Bcl-2, tipping the balance towards cell death in cancer cells.[12]

Neurological & Psychiatric Disorders: CNS Target Modulation

Pyrazole derivatives have been explored for a variety of central nervous system (CNS) disorders, including obesity, neurodegenerative diseases, and psychiatric conditions, by targeting receptors and enzymes within the brain.[18][19][20]

Mechanism of Action: One of the most studied CNS targets for pyrazoles is the cannabinoid CB1 receptor.[21] The endocannabinoid system plays a role in regulating appetite, mood, and memory.[18][22] Pyrazole-based compounds have been developed as antagonists or inverse agonists of the CB1 receptor. By blocking this receptor, these drugs can reduce appetite-stimulating pathways in the hypothalamus, leading to decreased food intake and weight loss.[18][22]

Case Study: Rimonabant (Acomplia®) Rimonabant was a selective CB1 receptor antagonist marketed for the treatment of obesity.[18] It worked by blocking CB1 receptors in the brain and peripheral tissues like fat cells, which helped to decrease appetite and improve metabolic processes.[18][22] However, it was later withdrawn from the market due to serious psychiatric side effects, including depression and anxiety, highlighting the complexity of targeting CNS pathways.[18]

More recently, research has focused on the potential of pyrazole derivatives for neurodegenerative diseases like Alzheimer's and Parkinson's.[23][24] Mechanisms under investigation include the inhibition of enzymes like acetylcholinesterase (AChE) to improve cognitive function and the modulation of pathways involved in neuroinflammation.[25][26]

Antimicrobial Applications

With the rise of antibiotic resistance, there is a critical need for novel antimicrobial agents. Pyrazole derivatives have emerged as a promising class of compounds with a broad spectrum of activity against bacteria and fungi.[27][28]

Mechanism of Action: Pyrazoles can exert their antimicrobial effects through various mechanisms. Some derivatives have been shown to inhibit essential bacterial enzymes, such as DNA gyrase, which is crucial for DNA replication. Others are believed to disrupt the bacterial cell wall, leading to cell death.[27] The versatility of the pyrazole scaffold allows for the design of compounds that can overcome existing resistance mechanisms.[27][29] Studies have reported pyrazole derivatives with potent activity against resistant strains like methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci.[5][27]

Drug Development Workflow: From Hit to Lead

The discovery and optimization of a therapeutic pyrazole derivative follow a structured, multi-stage process. This workflow is designed to identify potent and selective compounds with favorable drug-like properties.

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The Pyrazole Moiety: A Privileged Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide for Drug Discovery Professionals

Introduction: The Unassuming Heterocycle Powering Therapeutic Innovation

In the vast armamentarium of heterocyclic scaffolds available to the medicinal chemist, the pyrazole ring stands out for its remarkable versatility and profound impact on drug discovery. This five-membered aromatic ring, containing two adjacent nitrogen atoms, has transitioned from a chemical curiosity to a cornerstone of modern pharmaceutical development. Its unique structural and electronic properties have established it as a "privileged scaffold," a molecular framework that is capable of providing ligands for diverse biological targets. The presence of the pyrazole moiety in numerous FDA-approved drugs, spanning a wide range of therapeutic areas from inflammation to oncology, underscores its significance. Notable examples include the anti-inflammatory drug Celecoxib, the erectile dysfunction treatment Sildenafil, and a host of targeted cancer therapies like Crizotinib and Ruxolitinib.

This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth exploration of the pyrazole moiety's role in medicinal chemistry. We will delve into its fundamental physicochemical properties, explore common and advanced synthetic strategies, and analyze its function as a versatile pharmacophore. Through detailed case studies and examinations of structure-activity relationships (SAR), this document will illuminate why pyrazole continues to be a highly fruitful scaffold for the design of novel therapeutics.

Chapter 1: The Pyrazole Core: Physicochemical Properties and Synthetic Strategies

The success of the pyrazole ring in drug design is not accidental; it is a direct consequence of its inherent chemical and physical properties that render it "drug-like." Understanding these foundational characteristics is crucial for any scientist seeking to leverage this scaffold in a drug discovery program.

Structural and Electronic Properties

The pyrazole ring is a 6π-electron aromatic system. Its structure features a pyridine-like nitrogen (N2), which is basic and acts as a hydrogen bond acceptor, and a pyrrole-like nitrogen (N1), which is weakly acidic and can act as a hydrogen bond donor. This amphoteric nature is a key contributor to its ability to interact with a wide variety of biological targets. The substitutions on the pyrazole ring have a major impact on their chemical and biological properties.

Caption: Core structure and properties of the pyrazole ring.

Key Physicochemical Parameters for Drug Design

The pyrazole scaffold offers a favorable profile of physicochemical properties that are advantageous for developing orally bioavailable drugs. Its metabolic stability is a significant factor in its increasing prevalence in newly approved medications. The ability to modulate properties like lipophilicity (LogP) and aqueous solubility through substitution on the ring allows for fine-tuning of the pharmacokinetic profile of a drug candidate.

Table 1: Physicochemical Properties of Unsubstituted Pyrazole

Property	Value	Significance in Drug Design
Molecular Formula	C₃H₄N₂	Low molecular weight starting point.
Molecular Weight	68.08 g/mol	Provides a low complexity core for building larger molecules.
pKa (conjugate acid)	2.49	The pyridine-like nitrogen is a weak base.
pKb	11.5	The pyrrole-like nitrogen is weakly acidic.
Melting Point	69-70 °C	Crystalline solid at room temperature.
Boiling Point	186-188 °C	Influenced by intermolecular hydrogen bonding.

Fundamental Synthetic Routes to the Pyrazole Ring

The accessibility and ease of synthesis of substituted pyrazoles are key to their widespread use. A variety of synthetic methods have been developed, with the most traditional and widely used being the condensation reaction between a hydrazine and a 1,3-dicarbonyl compound. More advanced methods, including multi-component reactions and microwave-assisted synthesis, have further enhanced the efficiency and diversity of pyrazole libraries.

Experimental Protocol: Knorr-type Synthesis of a Substituted Pyrazole

This protocol describes a general, well-established method for synthesizing a 1,3,5-substituted pyrazole derivative.

Objective: To synthesize 1-phenyl-3-methyl-5-phenyl-1H-pyrazole.

Materials:

• Phenylhydrazine (1 equivalent)

• 1-Phenyl-1,3-butanedione (1 equivalent)

• Glacial Acetic Acid (solvent)

• Ethanol (recrystallization solvent)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Heating mantle and magnetic stirrer

• Thin Layer Chromatography (TLC) apparatus

• Melting point apparatus

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1-phenyl-1,3-butanedione (1 eq.) in glacial acetic acid (20 mL).

• Addition of Hydrazine: To the stirring solution, add phenylhydrazine (1 eq.) dropwise at room temperature. An exothermic reaction may be observed.

• Reflux: Heat the reaction mixture to reflux (approximately 118 °C) and maintain for 2 hours. Monitor the reaction progress by TLC (e.g., using a 7:3 hexane:ethyl acetate mobile phase). The disappearance of starting materials indicates reaction completion.

• Work-up: After cooling to room temperature, pour the reaction mixture into ice-cold water (100 mL). A precipitate will form.

• Isolation: Collect the solid product by vacuum filtration and wash thoroughly with cold water to remove any residual acetic acid.

• Purification: Recrystallize the crude product from hot ethanol to yield the pure 1-phenyl-3-methyl-5-phenyl-1H-pyrazole as a crystalline solid.

• Characterization: Dry the purified product and characterize by determining its melting point and using spectroscopic methods (¹H NMR, ¹³C NMR, Mass Spectrometry) to confirm its structure and purity.

Self-Validation: The success of the synthesis is validated by the physical and spectroscopic data. A sharp melting point indicates high purity. The NMR spectra should show the expected signals corresponding to the protons and carbons of the pyrazole ring and its substituents, and the mass spectrum should show the correct molecular ion peak.

Chapter 2: Pyrazole as a Privileged Scaffold and Versatile Pharmacophore

The term "privileged scaffold" refers to molecular frameworks that can provide high-affinity ligands for multiple, unrelated biological targets. The pyrazole nucleus is a quintessential example of such a scaffold, acting as a versatile pharmacophore in a multitude of drug discovery endeavors.

The Pyrazole as a Bioisostere

In medicinal chemistry, bioisosteric replacement is a powerful strategy for lead optimization. The pyrazole ring is often used as a bioisostere for other five-membered heterocycles like imidazole or triazole. However, the success of such a replacement is highly dependent on the specific molecular target, as the subtle differences in electronics and hydrogen bonding capacity can lead to significant changes in biological activity. The replacement of other heterocycles with a pyrazole nucleus has been shown in some preclinical studies to increase the antibacterial spectrum of compounds.

Common Interaction Patterns with Biological Targets

The utility of the pyrazole ring stems from its ability to engage in a variety of non-covalent interactions within a protein's binding pocket. These interactions are crucial for achieving high binding affinity and selectivity.

• Hydrogen Bonding: The N1-H can act as a hydrogen bond donor, while the N2 atom acts as a hydrogen bond acceptor. This dual functionality allows for specific and directional interactions with amino acid residues.

• Hydrophobic Interactions: The carbon atoms of the pyrazole ring and any nonpolar substituents can engage in favorable hydrophobic interactions with nonpolar pockets in the target protein.

• π-π Stacking: The aromatic nature of the pyrazole ring allows it to participate in π-π stacking interactions with aromatic amino acid residues such as phenylalanine, tyrosine, and tryptophan.

Caption: Common binding interactions of a pyrazole scaffold within an enzyme active site.

Chapter 3: Therapeutic Applications of Pyrazole-Containing Compounds

The structural versatility and favorable binding properties of the pyrazole scaffold have led to its successful application across a broad spectrum of therapeutic areas.

Anti-inflammatory Agents

Pyrazole derivatives have a long history as anti-inflammatory agents. Many non-steroidal anti-inflammatory drugs (NSAIDs) are based on the pyrazole structure, with a key mechanism of action being the inhibition of cyclooxygenase (COX) enzymes.

• Mechanism of Action (COX Inhibition): COX enzymes are responsible for the synthesis of prostaglandins, which are key mediators of inflammation and pain. Pyrazole-containing NSAIDs, such as Celecoxib, are designed to selectively inhibit the COX-2 isoform, which is upregulated during inflammation, while sparing the COX-1 isoform, which is involved in maintaining the integrity of the stomach lining. This selectivity aims to reduce the gastrointestinal side effects associated with non-selective NSAIDs.

• Structure-Activity Relationship (SAR) Insights: For COX-2 selectivity, a key structural feature is often a bulky substituent on one of the nitrogen atoms of the pyrazole ring, which can fit into a side pocket present in the COX-2 active site but not in the COX-1 active site. Molecular docking studies have helped to rationalize the binding interactions of these compounds.

Table 2: Selected Pyrazole-based Anti-inflammatory Compounds and their Activity

Compound	Target	In Vitro Activity (IC₅₀)	In Vivo Efficacy (% Oedema Inhibition)	Reference
Celecoxib	COX-2	0.04 µM (for COX-2)	High
Deracoxib	COX-2	Not specified	Potent NSAID
Ramifenazone	COX-2	Not specified	Potent NSAID
Compound 14b	COX-2	Not specified	28.6-30.9%

Anticancer Agents

In recent years, the pyrazole scaffold has become particularly prominent in oncology, especially in the development of protein kinase inhibitors. The altered activation of protein kinases is a major driver of many cancers, making them attractive targets for therapeutic intervention.

• Mechanism of Action (Kinase Inhibition): Pyrazole derivatives have been designed to be potent inhibitors of various kinases, including Aurora kinases, cyclin-dependent kinases (CDKs), EGFR, and VEGFR. They typically act as ATP-competitive inhibitors, binding to the ATP-binding pocket of the kinase and preventing the phosphorylation of downstream substrates, thereby blocking signaling pathways that promote tumor growth and proliferation.

• Key Examples:

  • Crizotinib: An inhibitor of ALK, ROS1, and MET kinases used in the treatment of non-small cell lung cancer.

  • Ruxolitinib: A JAK1/2 inhibitor for the treatment of myelofibrosis.

  • Encorafenib: A BRAF kinase inhibitor used in melanoma.

Table 3: Representative Pyrazole-based Kinase Inhibitors and their Targets

Drug	Primary Kinase Target(s)	Cancer Indication	In Vitro Potency (IC₅₀)	Reference
Crizotinib	ALK/ROS1/MET	Non-Small Cell Lung Cancer	Not specified
Ruxolitinib	JAK1/2	Myelofibrosis	Not specified
Encorafenib	BRAF (V600E)	Melanoma	0.19 µM for BRAF(V600E)
Tozasertib	Aurora Kinase	Various Cancers (clinical trials)	Not specified
Compound 50	EGFR/HER-2	Breast, Lung, Cervical Cancer	0.83–1.81 µM (cell lines)
Compound 53	EGFR/VEGFR-2	Liver Cancer	15.98 µM (HepG2 cells)

Antimicrobial Agents

The pyrazole nucleus is also found in compounds with significant antibacterial and antifungal activity. The increasing resistance of pathogenic microbes to existing drugs necessitates the discovery of new antimicrobial agents with novel mechanisms of action. Trifluoromethyl phenyl-substituted pyrazole derivatives have shown promise as potent inhibitors of drug-resistant bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

Chapter 4: Case Study: Sildenafil (Viagra®) - A Pyrazole-Powered Blockbuster

The story of Sildenafil is a classic example of serendipity in drug discovery and highlights the power of the pyrazole scaffold. Originally developed as a treatment for hypertension and angina, its potent inhibitory effect on phosphodiesterase type 5 (PDE5) led to its repositioning as a groundbreaking treatment for erectile dysfunction.

• Mechanism of Action: Sildenafil is a potent and selective inhibitor of cGMP-specific phosphodiesterase type 5 (PDE5). PDE5 is the enzyme responsible for the degradation of cyclic guanosine monophosphate (cGMP) in the corpus cavernosum of the penis. By inhibiting PDE5, Sildenafil increases the levels of cGMP, leading to smooth muscle relaxation and increased blood flow, resulting in an erection.

• The Role of the Pyrazole Core: The pyrazole ring in Sildenafil, which is fused to a pyrimidine ring to form a pyrazolopyrimidine core, is crucial for its high affinity and selectivity for the PDE5 active site. The substituents on this core were optimized to mimic the structure of the natural substrate, cGMP, allowing it to bind tightly to the enzyme.

Caption: Simplified signaling pathway showing the inhibitory action of Sildenafil on PDE5.

Conclusion and Future Perspectives

The pyrazole scaffold has firmly established itself as a privileged and highly versatile core in medicinal chemistry. Its favorable physicochemical properties, synthetic accessibility, and ability to form key interactions with a wide range of biological targets have led to the development of numerous life-changing medicines. The continued exploration of pyrazole chemistry, including the development of novel synthetic methodologies and the application of computational tools for rational design, will undoubtedly lead to the discovery of new and improved therapeutics. As our understanding of disease biology deepens, the pyrazole moiety is poised to remain a critical component in the design of the next generation of targeted and effective drugs.

References

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Use of tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate as a Building Block in Medicinal Chemistry

Executive Summary

In modern drug discovery, the strategic selection of molecular building blocks dictates the success of hit-to-lead and lead optimization campaigns. tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate (CAS 1437310-80-9) represents a highly versatile, privileged scaffold that merges the three-dimensional geometric advantages of a saturated pyrrolidine ring with the robust pharmacophoric properties of a pyrazole moiety [[1.1]]. This technical whitepaper provides an in-depth analysis of this building block, detailing the structural rationale for its use, causal explanations of synthetic workflows, and self-validating experimental protocols designed for high-throughput medicinal chemistry.

Structural Rationale & Pharmacophore Analysis

The architecture of this building block is not arbitrary; it is engineered to address specific pharmacokinetic and pharmacodynamic challenges in drug design.

• The Pyrrolidine Core (Increasing Fsp³): The transition from planar, sp²-hybridized aromatic rings to sp³-rich saturated heterocycles—often termed "escaping from flatland"—is a proven strategy to improve aqueous solubility and reduce off-target promiscuity. The five-membered pyrrolidine ring provides a rigidified vector, projecting the pyrazole substituent at specific angles that linear alkyl chains cannot achieve. Furthermore, the phenomenon of "pseudorotation" allows the pyrrolidine ring to adopt multiple low-energy envelope and half-chair conformations, enabling it to dynamically adapt to complex protein binding pockets (1 [[4.2]]).

• The Pyrazole Substituent (Metabolic Stability & H-Bonding): Pyrazole is a privileged azaheterocycle found in over 20 USFDA-approved drugs in the last decade (2 [[5.1]]). It acts as a potent hydrogen-bond acceptor and participates in π−π stacking interactions. Crucially, pyrazole is highly resistant to oxidative metabolism by cytochrome P450 enzymes compared to standard phenyl rings, extending the biological half-life of the resulting drug candidates.

• The Boc Protecting Group (Orthogonal Reactivity): The tert-butyloxycarbonyl (Boc) group on the pyrrolidine nitrogen provides orthogonal protection. It is stable to catalytic hydrogenation, strong bases (e.g., NaH, LDA), and nucleophilic attacks, allowing medicinal chemists to perform aggressive transformations on other parts of the molecule before unmasking the secondary amine for late-stage diversification [[3]].

Figure 2: Pharmacophore rationale for utilizing the pyrrolidine-pyrazole scaffold.

Physicochemical Profile & Data Presentation

Understanding the baseline physicochemical properties of the building block is critical for predicting its behavior in various solvent systems and its impact on the final drug candidate's ADME profile.

Table 1: Physicochemical Properties of the Building Block

Property	Value
Chemical Name	tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
CAS Number	1437310-80-9
Molecular Formula	C₁₂H₁₉N₃O₂
Molecular Weight	237.30 g/mol
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	4
Rotatable Bonds	2

Table 2: Comparison of Deprotection Strategies

Reagent System	Causal Advantage	Causal Disadvantage	Downstream Processing
TFA / DCM (1:1)	DCM stabilizes the carbocation intermediate; rapid, homogeneous kinetics.	Yields a hygroscopic TFA salt that can interfere with basic coupling reagents.	Requires SCX-2 catch-and-release or basic aqueous extraction.
4M HCl / Dioxane	Dioxane forces the highly polar HCl salt to precipitate, driving the reaction forward.	Slower kinetics; heterogeneous reaction mixture may trap starting material.	Direct filtration and trituration with diethyl ether.

Synthetic Workflows & Late-Stage Diversification

The primary utility of this building block lies in its ability to be unmasked and subsequently functionalized. The secondary amine of the pyrrolidine ring, once deprotected, is a potent nucleophile. It can be subjected to amidation, reductive amination, or Nucleophilic Aromatic Substitution (SNAr) to build diverse libraries targeting kinases (where the pyrazole binds the hinge region) or GPCRs (where the basic amine forms a salt bridge with conserved aspartate residues) [[4.5]].

Figure 1: Synthetic workflow of the Boc-protected pyrrolidine-pyrazole building block.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, incorporating specific causality for reagent choices and integrated quality control steps to ensure absolute trustworthiness in the laboratory.

Protocol A: Boc Deprotection via HCl/Dioxane

Causality: Using 4M HCl in Dioxane rather than TFA avoids the generation of hygroscopic TFA salts, which often carry over and poison subsequent transition-metal-catalyzed steps or basic amide couplings. The non-polar nature of Dioxane ensures that as the polar HCl salt of the product forms, it crashes out of solution, shifting the equilibrium entirely to the right.

Step-by-Step Methodology:

• Initiation: Dissolve tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate (1.0 eq, 5.0 mmol) in anhydrous 1,4-dioxane (10 mL) under an inert nitrogen atmosphere.

• Acid Addition: Dropwise, add a solution of 4M HCl in Dioxane (10.0 eq, 12.5 mL) at 0 °C. Rationale: Cooling prevents exothermic degradation of the pyrazole ring.

• Propagation: Remove the ice bath and stir the reaction mixture at room temperature for 2–3 hours. A white precipitate will begin to form after 30 minutes.

• Isolation: Dilute the suspension with diethyl ether (20 mL) to fully precipitate the product. Filter the solid through a sintered glass funnel.

• Purification: Triturate the filter cake with cold diethyl ether (2 x 10 mL) to remove residual dioxane and cleaved tert-butyl alcohol/isobutylene byproducts. Dry under high vacuum to afford 3-(1H-pyrazol-1-yl)pyrrolidine hydrochloride as a white solid.

• Self-Validation (QC): Analyze via ¹H NMR (DMSO-d₆). The protocol is validated if the intense 9H singlet at ~1.40 ppm (Boc group) is completely absent, and a broad exchangeable signal at ~9.5 ppm (NH₂⁺) appears.

Protocol B: Sterically Hindered Amide Coupling

Causality: The secondary amine of the 3-substituted pyrrolidine is sterically hindered. Standard coupling reagents like EDC/HOBt often result in poor yields. HATU is selected because it generates an active HOAt ester; the neighboring pyridine nitrogen in the HOAt moiety acts as an intramolecular base, drastically accelerating the nucleophilic attack of the hindered pyrrolidine nitrogen.

Step-by-Step Methodology:

• Activation: In a dried vial, dissolve the desired carboxylic acid (1.1 eq, 0.55 mmol) and HATU (1.2 eq, 0.60 mmol) in anhydrous DMF (3 mL).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 1.5 mmol) and stir at room temperature for 15 minutes. Rationale: DIPEA is non-nucleophilic and will not compete with the amine, but is strong enough to neutralize the HCl salt from Protocol A.

• Coupling: Add 3-(1H-pyrazol-1-yl)pyrrolidine hydrochloride (1.0 eq, 0.50 mmol) in one portion. Stir at room temperature for 4 hours.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL) and extract with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with 5% aqueous LiCl (3 x 10 mL) to remove residual DMF.

• Self-Validation (QC): Monitor via LC-MS. The protocol is validated when the Total Ion Chromatogram (TIC) shows >95% conversion to the target mass [M+H]⁺, with no trace of the starting pyrrolidine mass (m/z 138.1 [M+H]⁺ for the free amine).

References

• Title: TERT-BUTYL 3-(1H-PYRAZOL-1-YL)
• Source: PubMed Central (NIH)
• Source: PubMed Central (NIH)
• Source: PubMed Central (NIH)

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. Recent insights about pyrrolidine core skeletons in pharmacology - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the N-arylation of Pyrazole with a Pyrrolidine Derivative

Introduction: The Significance of N-Arylpyrazoles in Modern Drug Discovery

The N-arylpyrazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous blockbuster drugs with diverse therapeutic applications, from anti-inflammatory agents to oncology treatments.[1][2] The strategic introduction of substituents on both the pyrazole and the N-aryl ring allows for the fine-tuning of a molecule's pharmacological profile, including its potency, selectivity, and pharmacokinetic properties. The specific derivatization with a pyrrolidine moiety can enhance solubility, introduce a key basic handle for salt formation, and provide a vector for further functionalization.

This document provides a comprehensive guide to the N-arylation of a pyrazole with a pyrrolidine derivative, a transformation of significant interest to researchers in drug development. We will delve into the mechanistic underpinnings of the reaction, offer a detailed, field-tested experimental protocol, and provide insights into troubleshooting and characterization.

Mechanistic Considerations: Palladium vs. Copper Catalysis

The formation of a C-N bond between an aryl group and a pyrazole nitrogen is typically achieved through transition-metal-catalyzed cross-coupling reactions. The two most prominent methods are the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation.[3][4][5]

The Buchwald-Hartwig amination has become a workhorse in modern synthetic chemistry due to its broad substrate scope and high functional group tolerance.[3][4] The catalytic cycle, illustrated below, generally involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form a palladium amide complex, and finally, reductive elimination to yield the N-arylated product and regenerate the Pd(0) catalyst.[6] The choice of phosphine ligand is critical for the success of the reaction, with bulky, electron-rich ligands often being the most effective.[7][8]

The Ullmann condensation , a classical method for C-N bond formation, has seen a resurgence with the development of more effective ligand systems.[9][10] This copper-catalyzed reaction often requires higher temperatures than its palladium-catalyzed counterpart but can be advantageous for certain substrates. The mechanism is believed to involve the formation of a copper-amide species, which then undergoes reaction with the aryl halide.

For the N-arylation of pyrazoles with cyclic secondary amines like pyrrolidine, the Buchwald-Hartwig reaction is often the method of choice due to its generally milder conditions and broader catalyst/ligand selection.

Visualizing the Catalytic Cycle: Buchwald-Hartwig Amination

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Detailed Experimental Protocol: N-Arylation of 1-Aryl-4-bromopyrazole with Pyrrolidine

This protocol is a representative procedure for the Buchwald-Hartwig amination of a pre-functionalized pyrazole with pyrrolidine. The choice of a 1-aryl-4-bromopyrazole as the starting material allows for the specific amination at the C4 position.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1-Aryl-4-bromopyrazole	≥97%	Commercially available	Substrate
Pyrrolidine	≥99%	Commercially available	Nucleophile
Pd₂(dba)₃	Catalyst grade	Commercially available	Palladium precatalyst
XPhos	Ligand grade	Commercially available	Phosphine ligand
NaOtBu	≥97%	Commercially available	Base
Toluene	Anhydrous	Commercially available	Solvent
Diethyl ether	Anhydrous	Commercially available	For workup
Saturated aq. NH₄Cl	Reagent grade	Prepared in-house	For quenching
Brine	Saturated aq. NaCl	Prepared in-house	For washing
Anhydrous Na₂SO₄	Reagent grade	Commercially available	Drying agent
Silica gel	230-400 mesh	Commercially available	For chromatography

Experimental Workflow

Caption: A generalized workflow for the N-arylation experiment.

Step-by-Step Procedure

• Reaction Setup: To an oven-dried Schlenk tube, add 1-aryl-4-bromopyrazole (1.0 mmol, 1.0 equiv.), Pd₂(dba)₃ (0.02 mmol, 2 mol%), and XPhos (0.04 mmol, 4 mol%).

• Inert Atmosphere: Seal the Schlenk tube with a rubber septum, and evacuate and backfill with argon three times.

• Addition of Base and Solvent: Under a positive pressure of argon, add NaOtBu (1.4 mmol, 1.4 equiv.) and anhydrous toluene (5 mL).

• Addition of Nucleophile: Add pyrrolidine (1.2 mmol, 1.2 equiv.) to the reaction mixture via syringe.

• Reaction: Place the Schlenk tube in a preheated oil bath at 100 °C and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution (10 mL).

  • Extract the aqueous layer with diethyl ether (3 x 15 mL).

  • Combine the organic layers, wash with brine (20 mL), and dry over anhydrous Na₂SO₄.

• Purification:

  • Filter the mixture and concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Insufficiently anhydrous conditions- Poor quality reagents	- Use a fresh batch of Pd₂(dba)₃ and XPhos.- Ensure all glassware is oven-dried and the solvent is truly anhydrous.- Use freshly distilled pyrrolidine.
Side Product Formation (Hydrodehalogenation)	- Competing reaction pathway	- Use a less sterically hindered ligand.- Consider a weaker base such as K₂CO₃ or Cs₂CO₃.[11]
β-Hydride Elimination	- This is a known issue with cyclic amines like pyrrolidine that have β-hydrogens.	- Use a ligand that promotes faster reductive elimination, such as a biarylphosphine ligand.- Lowering the reaction temperature may help, but could also slow down the desired reaction.
Difficulty in Purification	- Co-elution of product with residual ligand or byproducts.	- Optimize the chromatography conditions (different solvent system or gradient).- Consider a different purification method, such as crystallization.

Characterization of the Final Product

The successful synthesis of the N-aryl-C-pyrrolidinylpyrazole can be confirmed by standard spectroscopic methods:

• ¹H NMR: Expect to see the disappearance of the proton signal corresponding to the C-H at the 4-position of the pyrazole ring in the starting material. New signals corresponding to the protons of the pyrrolidine ring will appear, typically in the aliphatic region (around 1.5-3.5 ppm).

• ¹³C NMR: The carbon at the 4-position of the pyrazole ring will show a downfield shift due to the attachment of the nitrogen atom. Signals corresponding to the carbons of the pyrrolidine ring will also be present.

• Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak corresponding to the mass of the desired product.

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• CoLab. (2022). Toward the Development of a Manufacturing Process for the Insecticide Tyclopyrazoflor. Part I. Evaluation of Strategies using Ullmann Coupling of Pyrazole Derivatives. [Link]

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• Semantic Scholar. (n.d.). Copper-diamine-catalyzed N-arylation of pyrroles, pyrazoles, indazoles, imidazoles, and triazoles. Retrieved from [Link]

• PubMed. (2004). Copper-diamine-catalyzed N-arylation of pyrroles, pyrazoles, indazoles, imidazoles, and triazoles. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

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• 3. Catalytic Ullmann-Type N-Arylation to Access Medicinally Important SuFEx-able Pyrazolo[1,5-a]Quinoxalinones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Straightforward and Efficient Protocol for the Synthesis of Pyrazolo [4,3-b]pyridines and Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of N-Arylpyrazoles by Palladium-Catalyzed Coupling of Aryl Triflates with Pyrazole Derivatives [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Copper-diamine-catalyzed N-arylation of pyrroles, pyrazoles, indazoles, imidazoles, and triazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC [pmc.ncbi.nlm.nih.gov]

Deprotection of tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate

An In-Depth Guide to the

Introduction: Unlocking a Versatile Scaffold

In the landscape of modern drug discovery and organic synthesis, the tert-butyloxycarbonyl (Boc) group stands as one of the most indispensable protecting groups for amines.[1][2][3] Its robustness under a wide array of chemical conditions, coupled with its straightforward and often quantitative removal under acidic conditions, makes it a cornerstone of multi-step synthetic campaigns.[1][3][4]

This application note focuses on the deprotection of a specific, high-value building block: tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate. This molecule incorporates both the pyrrolidine and pyrazole scaffolds, which are privileged structures found in numerous biologically active compounds and approved pharmaceuticals.[5][6][7][8] The efficient cleavage of the Boc group from this substrate is a critical step to liberate the secondary amine of the pyrrolidine ring, enabling further functionalization and the construction of complex target molecules.

Herein, we provide a comprehensive guide for researchers, scientists, and drug development professionals, detailing the mechanistic underpinnings, field-proven protocols, and critical troubleshooting insights for the successful deprotection of this key intermediate.

The Causality of Cleavage: Mechanism of Acid-Catalyzed Boc Deprotection

A thorough understanding of the reaction mechanism is paramount to effective troubleshooting and optimization. The acid-catalyzed removal of the Boc group is not a simple hydrolysis; it is a carefully orchestrated fragmentation cascade.[1][4]

The process unfolds in four key stages:

• Protonation: The reaction is initiated by the protonation of the carbamate's carbonyl oxygen by a strong acid, such as Trifluoroacetic Acid (TFA) or Hydrochloric Acid (HCl).[4][9][10] This initial step activates the group for cleavage.

• C-O Bond Cleavage: The protonated intermediate becomes unstable, leading to the cleavage of the tert-butyl-oxygen bond.[10] This results in the formation of a highly stable tert-butyl cation and a transient carbamic acid intermediate.[1][3][11]

• Decarboxylation: Carbamic acids are inherently unstable and rapidly decompose, releasing gaseous carbon dioxide.[4][9][11] This irreversible step provides a strong thermodynamic driving force for the reaction.

• Amine Salt Formation: The newly liberated, nucleophilic amine is immediately protonated by the excess acid present in the medium, yielding the corresponding ammonium salt (e.g., a trifluoroacetate or hydrochloride salt).[10][11]

The reactive tert-butyl cation generated in step 2 is typically scavenged by nucleophiles in the mixture or eliminates a proton to form isobutylene gas.[1][11]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N-propananilide Derivatives: Design, Synthesis and Neuroprotectivity Potential Against 6-OHDA Induced Neurotoxicity Model - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Purification of tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate via Normal-Phase Chromatography

Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Type: Technical Application Note & Experimental Protocol.

Executive Summary

tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate is a highly versatile bifunctional building block frequently utilized in medicinal chemistry for the synthesis of kinase inhibitors and GPCR ligands. Structurally, it features a neutral, acid-labile tert-butyloxycarbonyl (Boc) protected pyrrolidine ring and a weakly basic 1H-pyrazole moiety.

The primary challenge in purifying this compound via standard normal-phase silica gel chromatography lies in the interaction between the pyrazole ring and the stationary phase. Without mobile phase modification, the compound exhibits severe peak tailing, band broadening, and irreversible adsorption. This guide provides a field-proven, mechanistically grounded protocol for the flawless purification of this intermediate using a triethylamine (TEA)-modified mobile phase system.

Physicochemical Profiling & Mechanistic Rationale

To design a self-validating purification protocol, one must first understand the causality behind the molecule's chromatographic behavior. The purification strategy is governed by two distinct functional groups:

The Boc-Protected Pyrrolidine (Carbamate)

The Boc group masks the secondary amine of the pyrrolidine, converting it into a neutral carbamate. This protection is highly stable to basic conditions and nucleophilic attack but is notoriously labile under strongly acidic conditions [1]. Consequently, the use of highly acidic mobile phase additives (e.g., TFA or acetic acid) must be strictly avoided to prevent premature deprotection during purification [2].

The 1H-Pyrazole Ring (Hydrogen Bond Acceptor)

The pyrazole ring contains a pyridine-like nitrogen (N2) with an available lone pair. This nitrogen acts as a strong hydrogen bond acceptor. Standard bare silica gel (Silica Gel 60) possesses a high density of surface silanol groups (Si-OH), which act as both hydrogen bond donors and weak Brønsted acids (pKa ~4.5–5.5) [3]. When the pyrazole nitrogen interacts with these free silanols, it leads to secondary retention mechanisms. This manifests as severe peak tailing or "streaking" across the column and TLC plates [4].

Mechanistic Solution: Competitive Amine Modifiers

To circumvent this, a competitive amine modifier—typically 1% v/v Triethylamine (TEA)—is introduced into the mobile phase. TEA is a tertiary amine that is more basic than pyrazole. It preferentially binds to and neutralizes the strongly acidic silanol sites on the silica gel. By "masking" these active sites, the pyrazole compound is forced to partition based purely on its polarity rather than acid-base interactions, resulting in sharp, symmetrical elution bands [4].

Fig 1: Mechanistic interaction of Pyrazole, Silica Gel, and TEA modifier.

Experimental Design & Method Development

Before initiating the bulk purification, TLC method development is critical. The optimal solvent system balances the non-polar Boc group and the moderately polar pyrazole ring.

TLC Optimization Data

• Stationary Phase: Silica gel 60 F254 TLC plates.

• Visualization: UV light (254 nm) is highly effective due to the conjugated pyrazole ring. Iodine vapor provides a secondary confirmation. Note: Ninhydrin will be negative unless the plate is first exposed to HCl vapor and heated to cleave the Boc group.

Table 1: TLC Mobile Phase Screening

Mobile Phase System	Additive	Expected Rf	Peak Shape / Spot Quality
Hexane / EtOAc (50:50)	None	0.25 - 0.35	Severe tailing (teardrop shape)
Hexane / EtOAc (50:50)	1% TEA	0.35 - 0.45	Sharp, circular spot
DCM / MeOH (95:5)	None	0.40 - 0.50	Moderate tailing
DCM / MeOH (95:5)	1% TEA	0.50 - 0.60	Sharp spot, but risks co-elution

Detailed Step-by-Step Purification Protocol

The following protocol is scaled for the purification of ~1.0 gram of crude tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate.

Step 1: Mobile Phase and Column Preparation

• Solvent Preparation: Prepare 1000 mL of the starting mobile phase: 80% Hexane, 19% Ethyl Acetate, and 1% Triethylamine (v/v). Mix thoroughly.

• Slurry Packing: Weigh 30–40 g of Silica Gel 60 (40–63 µm particle size). In a beaker, create a smooth slurry using the prepared starting mobile phase.

• Column Pouring: Pour the slurry into a glass chromatography column (e.g., 3 cm diameter). Rinse the beaker with additional solvent and add to the column.

• Equilibration: Critical Step. Pass at least 2 column volumes (CV) of the TEA-containing solvent through the bed. This pre-saturates the acidic silanol sites with TEA. Failure to equilibrate will result in the TEA being stripped from the solvent front during elution, causing the pyrazole to tail.

Step 2: Sample Loading (Dry Loading Technique)

Causality: The crude compound is often a viscous oil that is poorly soluble in the 80:20 Hexane/EtOAc starting mixture. Wet loading an insoluble oil causes severe band broadening. Dry loading ensures a perfectly narrow injection band.

• Dissolve the 1.0 g of crude mixture in 5 mL of Dichloromethane (DCM).

• Add 2.5 g of Celite 545 (or deactivated silica) to the flask.

• Evaporate the DCM under reduced pressure until a free-flowing powder is obtained.

• Carefully pour the dry powder evenly onto the flat surface of the packed silica bed. Add a 1 cm protective layer of clean sea sand on top.

Step 3: Gradient Elution

Run a step gradient to elute the non-polar impurities first, followed by the target compound.

Table 2: Recommended Gradient Profile

Fraction Volume	Hexane (%)	EtOAc (%)	TEA (%)	Purpose
0 - 150 mL	80	19	1	Elution of non-polar byproducts
150 - 300 mL	70	29	1	Transition phase
300 - 600 mL	60	39	1	Elution of Target Compound
600 - 750 mL	50	49	1	Column wash / highly polar impurities

Step 4: Fraction Analysis and Isolation

• Collect 20 mL fractions in test tubes.

• Spot every third fraction on a TLC plate. Develop using Hexane/EtOAc (50:50) + 1% TEA.

• Visualize under UV 254 nm.

• Pool all fractions containing the pure target compound (Rf ~0.40).

• Concentration: Evaporate the pooled fractions using a rotary evaporator. Crucial: Keep the water bath temperature below 40°C . Although the Boc group is generally stable, the concentration of trace impurities or prolonged heating can initiate thermal degradation [1].

• To remove residual TEA, co-evaporate the final oil/solid twice with 10 mL of Toluene, followed by high vacuum exposure for 12 hours.

Fig 2: Logical workflow for the purification of the Boc-protected pyrazole derivative.

Troubleshooting Common Artifacts

Table 3: Chromatographic Troubleshooting

Observation	Root Cause	Corrective Action
Target compound co-elutes with TEA front	Insufficient column equilibration	Flush column with 2-3 CV of TEA-modified solvent before loading the sample.
Compound streaks despite TEA addition	Sample overloaded or poor solubility	Switch to dry loading; reduce sample-to-silica ratio to 1:40.
Loss of Boc group (detected via MS/NMR)	Acidic impurities or excessive heat	Ensure rotovap bath is <40°C; verify no acidic solvents (e.g., CHCl3 with HCl traces) were used.
Residual TEA in final NMR spectrum	TEA has a high boiling point (89°C)	Co-evaporate the final product with toluene or ether, then apply high vacuum (0.1 mbar) for 12h.

References

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development, ACS Publications. Available at: [Link]

• Pyrazole-Based Metallogels Showing an Unprecedented Colorimetric Ammonia Gas Sensing. Crystal Growth & Design, ACS Publications. Available at:[Link]

Application Note and Protocol for the Recrystallization of tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate

Introduction: The Critical Role of Purity in Drug Discovery

tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate is a heterocyclic compound of significant interest in medicinal chemistry and drug development. The pyrrolidine and pyrazole moieties are common scaffolds in a wide array of biologically active molecules. The purity of such intermediates is paramount, as impurities can lead to undesirable side reactions, impact the stereochemistry of subsequent products, and ultimately affect the safety and efficacy of the final active pharmaceutical ingredient (API). This application note provides a detailed, field-proven protocol for the purification of tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate via recrystallization, a robust and scalable technique for achieving high purity of solid compounds.

Underlying Principles: The Science of Recrystallization

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a given solvent or solvent system at different temperatures. An ideal recrystallization solvent should dissolve the target compound sparingly or not at all at room temperature but exhibit high solubility at an elevated temperature. Conversely, the impurities should either be insoluble at high temperatures or remain soluble at low temperatures.

For N-Boc protected compounds like tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate, which often present as oils or low-melting solids, a carefully selected solvent system is crucial to induce crystallization and prevent the common issue of "oiling out"[1]. This protocol employs a binary solvent system, a "good" solvent in which the compound is readily soluble, and a "poor" solvent (or anti-solvent) in which the compound is sparingly soluble.

Experimental Protocol: A Step-by-Step Guide

This protocol is designed for the recrystallization of approximately 5 grams of crude tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate. Adjustments to scale should be made proportionally.

Materials and Equipment:

• Crude tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate

• Ethyl acetate (ACS grade or higher)

• n-Hexane (ACS grade or higher)

• Erlenmeyer flasks (50 mL and 100 mL)

• Hot plate with magnetic stirring capabilities

• Magnetic stir bar

• Short-stem funnel

• Fluted filter paper

• Büchner funnel and flask

• Vacuum source

• Spatula

• Glass stirring rod

• Ice bath

Safety Precautions:

• Conduct all operations within a certified fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Ethyl acetate and n-hexane are flammable. Avoid open flames and sources of ignition.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

Recrystallization Workflow Diagram:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Application of tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate in the Synthesis of Potent Kinase Inhibitors: A Detailed Guide

Introduction: The Privileged Pyrazole-Pyrrolidine Scaffold in Kinase Inhibition

Protein kinases are a pivotal class of enzymes that regulate a vast array of cellular processes, and their dysregulation is a hallmark of numerous diseases, most notably cancer.[1] The development of small molecule kinase inhibitors has therefore become a cornerstone of modern drug discovery.[2] Within the landscape of kinase inhibitor design, the pyrazole motif has emerged as a "privileged scaffold".[3] Its unique electronic properties and ability to form key hydrogen bonding interactions with the kinase hinge region make it an ideal anchor for potent and selective inhibitors.[4][5] When coupled with a pyrrolidine ring, the resulting pyrazole-pyrrolidine scaffold offers a versatile three-dimensional framework that can be elaborated to target specific features within the ATP-binding pocket of various kinases.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utility of tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate as a key building block in the synthesis of kinase inhibitors. We will delve into the strategic advantages of this reagent, provide detailed synthetic protocols for its incorporation into a common kinase inhibitor core, and outline methods for the biological evaluation of the resulting compounds.

Strategic Advantages of tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate

The use of tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate in a synthetic campaign offers several distinct advantages:

• Pre-installed Core Scaffold: This building block provides a pre-formed pyrazole-pyrrolidine motif, significantly streamlining the synthetic route to complex kinase inhibitors and avoiding potentially low-yielding cyclization steps.

• Orthogonal Protection: The tert-butoxycarbonyl (Boc) group on the pyrrolidine nitrogen is a robust protecting group that is stable to a wide range of reaction conditions. Its selective removal under acidic conditions allows for late-stage functionalization of the pyrrolidine nitrogen, a common strategy for modulating solubility, cell permeability, and target engagement.

• Versatile Handle for Elaboration: The pyrazole ring, while a key pharmacophore, can also be further functionalized if necessary. For instance, related building blocks such as tert-butyl 3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate provide a handle for Suzuki-Miyaura or other cross-coupling reactions to introduce additional diversity.[6][7]

• Chiral Pool Availability: The pyrrolidine ring possesses a stereocenter at the 3-position. Enantiomerically pure versions of this building block are commercially available, allowing for the stereoselective synthesis of kinase inhibitors, which is often crucial for optimal target binding and minimizing off-target effects.

Synthetic Application: Construction of a Pyrazolo[3,4-d]pyrimidine Kinase Inhibitor Core

The pyrazolo[3,4-d]pyrimidine scaffold is a well-established core structure found in numerous potent kinase inhibitors.[8] The following section details a representative synthetic protocol for the construction of a generic pyrazolo[3,4-d]pyrimidine-based kinase inhibitor using tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate.

Experimental Protocol: Synthesis of a Model Pyrazolo[3,4-d]pyrimidine Inhibitor

This protocol outlines a two-step sequence involving an initial nucleophilic aromatic substitution (SNA) reaction followed by Boc deprotection and subsequent functionalization.

Part 1: Synthesis of tert-Butyl 3-(4-(4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)pyrrolidin-1-yl)carboxylate

Reaction Scheme:

Materials:

• tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate

• 4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine

• Potassium Carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Brine

Procedure:

• To a solution of tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate (1.0 eq) in DMF, add 4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine (1.1 eq) and K₂CO₃ (2.0 eq).

• Stir the reaction mixture at 80 °C for 12 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with EtOAc (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired product.

Causality of Experimental Choices:

• Solvent: DMF is a polar aprotic solvent that is well-suited for SΝAr reactions, as it can dissolve the reactants and stabilize the charged intermediate (Meisenheimer complex).

• Base: K₂CO₃ is a mild inorganic base used to deprotonate the pyrazole nitrogen, facilitating its nucleophilic attack on the electron-deficient pyrimidine ring.

• Temperature: Elevated temperature is often required to overcome the activation energy of the SΝAr reaction.

Part 2: Deprotection and Functionalization

Reaction Scheme:

Materials:

• Product from Part 1

• 4 M HCl in 1,4-Dioxane

• Dichloromethane (DCM)

• Triethylamine (TEA)

• Acyl chloride or sulfonyl chloride (e.g., benzoyl chloride)

Procedure:

• Dissolve the product from Part 1 in DCM and cool to 0 °C.

• Add 4 M HCl in 1,4-dioxane (5.0 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the deprotection by TLC or LC-MS.

• Concentrate the reaction mixture under reduced pressure to obtain the hydrochloride salt of the amine.

• Dissolve the crude amine salt in DCM and add TEA (3.0 eq) at 0 °C.

• Add the desired acylating or alkylating agent (1.1 eq) dropwise and stir at room temperature for 1-3 hours.

• Quench the reaction with water and extract with DCM.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the final product by column chromatography or preparative HPLC.

Causality of Experimental Choices:

• Deprotection: A strong acid like HCl in a non-nucleophilic solvent like dioxane is the standard and efficient method for the cleavage of a Boc protecting group.

• Amide/Sulfonamide Formation: The acylation or sulfonylation of the deprotected pyrrolidine nitrogen is a robust and high-yielding reaction to introduce a diverse range of substituents for structure-activity relationship (SAR) studies. Triethylamine is used to neutralize the HCl salt and act as a base to facilitate the reaction.

Data Presentation: Representative Yields

Step	Product	Typical Yield
Part 1	tert-Butyl 3-(4-(4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)pyrrolidin-1-yl)carboxylate	60-80%
Part 2	Final Kinase Inhibitor Analog	70-90% (over 2 steps)

Visualization of the Synthetic Workflow

Caption: Simplified JAK-STAT signaling pathway and the point of intervention for a kinase inhibitor.

Conclusion

tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate is a valuable and versatile building block for the synthesis of novel kinase inhibitors. Its pre-installed, privileged scaffold and orthogonal protecting group strategy enable the efficient construction of diverse compound libraries for SAR exploration. The synthetic and biological protocols provided in this application note offer a solid foundation for researchers to leverage this reagent in their drug discovery programs, ultimately contributing to the development of next-generation targeted therapies.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Pyrazolone structural motif in medicinal chemistry: Retrospect and prospect - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. tert-butyl 3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate - Amerigo Scientific [amerigoscientific.com]
• 7. chemscene.com [chemscene.com]
• 8. pubs.acs.org [pubs.acs.org]

The Strategic Application of tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate in Modern Drug Discovery

Foreword: Unlocking Kinase Inhibition with a Privileged Scaffold

In the landscape of modern medicinal chemistry, the pursuit of selective and potent kinase inhibitors remains a cornerstone of therapeutic innovation. Within this pursuit, the strategic deployment of specific molecular scaffolds can dramatically accelerate the discovery of novel drug candidates. One such scaffold of increasing significance is the pyrazolyl-pyrrolidine moiety, accessible through key building blocks like tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate . This application note serves as an in-depth technical guide for researchers, scientists, and drug development professionals, elucidating the rationale, application, and detailed protocols for leveraging this versatile intermediate in drug discovery, with a particular focus on the synthesis of Janus Kinase (JAK) inhibitors.

The pyrazole ring is a well-established pharmacophore in numerous FDA-approved drugs, valued for its ability to act as a bioisostere for an aryl group, thereby enhancing solubility and lipophilicity.[1][2] Its nitrogen atoms can serve as both hydrogen bond donors and acceptors, facilitating crucial interactions within protein binding pockets.[1] When combined with the three-dimensional character of the pyrrolidine ring, the resulting scaffold offers a powerful tool to explore the pharmacophore space of complex targets like kinases.[3] This guide will provide not only the "how" but also the "why," grounding every protocol in the fundamental principles of medicinal chemistry and target engagement.

I. The Pyrazolyl-Pyrrolidine Scaffold: A Privileged Element for Kinase Inhibition

The combination of a pyrazole and a pyrrolidine ring creates a unique structural motif that has proven highly effective in targeting the ATP-binding site of various kinases.[2] The pyrazole can form key hydrogen bonds with the hinge region of the kinase, a critical interaction for potent inhibition, while the pyrrolidine ring projects substituents into the solvent-exposed region or other nearby pockets, allowing for the fine-tuning of selectivity and pharmacokinetic properties.[2][4]

Case Study: Ruxolitinib - A JAK1/2 Inhibitor

A prime example of the successful application of this scaffold is Ruxolitinib , a potent and selective inhibitor of Janus kinases JAK1 and JAK2, approved for the treatment of myelofibrosis and polycythemia vera.[2][5] The core of Ruxolitinib features a pyrazole ring linked to a pyrrolo[2,3-d]pyrimidine (a deazapurine), with the pyrazole itself substituted with a cyclopentyl group.[2] The synthesis of Ruxolitinib and its analogs frequently employs intermediates derived from tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate.

The structural basis for Ruxolitinib's efficacy lies in its shape complementarity with the JAK1/2 ATP binding pocket.[2][4] The pyrazole nitrogen atoms form crucial hydrogen bonds with the kinase hinge region, while the pyrrolo[2,3-d]pyrimidine core occupies the adenine binding site. The substituent on the pyrazole ring, in Ruxolitinib's case a cyclopentyl group, can be varied to modulate potency and selectivity against different kinases.[2]

II. Synthetic Pathways and Key Transformations

The utility of tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate lies in its dual functionality. The Boc-protected pyrrolidine nitrogen allows for controlled reactions, while the pyrazole ring can be further functionalized or used as a key coupling partner. The following sections detail the critical synthetic transformations involving this building block.

Workflow for the Synthesis of a Ruxolitinib Analog Precursor

The following diagram illustrates a representative workflow for the synthesis of a key intermediate for Ruxolitinib and its analogs, starting from the coupling of a functionalized pyrazole with a pyrrolo[2,3-d]pyrimidine core.

Synthetic workflow for a Ruxolitinib analog precursor.

III. Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the key transformations in the synthesis of a JAK inhibitor precursor and a representative biological assay.

Protocol 1: Synthesis of (R)-tert-butyl 3-(4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate via Suzuki Coupling

This protocol describes the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern carbon-carbon bond formation in pharmaceutical synthesis.[6]

Materials:

• (R)-tert-butyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate

• 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Sodium carbonate (Na₂CO₃)

• 1,4-Dioxane

• Water

• Nitrogen or Argon source

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add (R)-tert-butyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate (1.0 eq) and 4-chloro-7H-pyrrolo[2,3-d]pyrimidine (1.1 eq).

• Inert Atmosphere: Evacuate and backfill the flask with nitrogen or argon three times to ensure an inert atmosphere.

• Solvent and Reagent Addition: Add 1,4-dioxane and a 2M aqueous solution of Na₂CO₃ (3.0 eq). Degas the resulting mixture by bubbling nitrogen or argon through it for 15-20 minutes.

• Catalyst Addition: To the degassed mixture, add Pd(dppf)Cl₂ (0.05 eq).

• Reaction: Heat the reaction mixture to 80-90 °C and stir vigorously for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired product, (R)-tert-butyl 3-(4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate.

Causality Behind Experimental Choices:

• Inert Atmosphere: Palladium catalysts are sensitive to oxygen, which can lead to catalyst deactivation and side reactions.

• Degassing: The removal of dissolved oxygen from the solvents and reaction mixture is crucial for maintaining the catalytic activity of the palladium complex.

• Base: The base (Na₂CO₃) is essential for the transmetalation step of the Suzuki-Miyaura catalytic cycle.

Protocol 2: N-Boc Deprotection using Trifluoroacetic Acid (TFA)

The tert-butyloxycarbonyl (Boc) protecting group is readily removed under acidic conditions, a critical step to unmask the pyrrolidine nitrogen for further functionalization.[7][8]

Materials:

• (R)-tert-butyl 3-(4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

Procedure:

• Dissolution: Dissolve the Boc-protected substrate (1.0 eq) in DCM.

• TFA Addition: To the stirred solution, add TFA (10-20 eq) dropwise at 0 °C (ice bath).

• Reaction: Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor the deprotection by TLC or LC-MS until the starting material is consumed.

• Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution until the effervescence ceases and the pH is basic.

• Extraction: Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the deprotected secondary amine.

Self-Validation and Trustworthiness: The completion of the reaction can be easily monitored by TLC, observing the disappearance of the starting material spot and the appearance of a more polar product spot. The identity of the product can be confirmed by LC-MS analysis, which will show the expected mass of the deprotected amine.

Protocol 3: In Vitro JAK1 Kinase Activity and Inhibition Assay

This protocol outlines a luminescent-based assay to determine the inhibitory activity of a compound against JAK1 kinase.[9][10]

Materials:

• Recombinant human JAK1 enzyme

• JAK1 substrate peptide (e.g., IRS-1tide)[10]

• Adenosine triphosphate (ATP)

• Kinase assay buffer (e.g., containing Tris-HCl, MgCl₂, DTT)

• Test compound (dissolved in DMSO)

• ADP-Glo™ Kinase Assay kit (or similar)

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Reagent Preparation: Prepare a master mix containing kinase assay buffer, ATP, and the JAK1 substrate peptide.

• Compound Plating: Serially dilute the test compound in DMSO and add it to the wells of the assay plate. Include positive controls (no inhibitor) and negative controls (no enzyme).

• Enzyme Addition: Dilute the JAK1 enzyme in kinase assay buffer and add it to all wells except the negative controls.

• Kinase Reaction: Initiate the reaction by adding the master mix to all wells. Incubate the plate at 30°C for a specified time (e.g., 45-60 minutes).

• ADP Detection: Stop the kinase reaction and measure the amount of ADP produced by following the instructions of the ADP-Glo™ Kinase Assay kit. This typically involves adding an ADP-Glo™ reagent to deplete the remaining ATP, followed by the addition of a kinase detection reagent to convert ADP to ATP and generate a luminescent signal.

• Data Analysis: Measure the luminescence using a plate-reading luminometer. Calculate the percent inhibition for each concentration of the test compound and determine the IC₅₀ value by fitting the data to a dose-response curve.

Data Presentation:

Compound	Target	IC₅₀ (nM)
Ruxolitinib	JAK1	3.3
Ruxolitinib	JAK2	2.8
Analog X	JAK1	[Experimental Value]
Analog X	JAK2	[Experimental Value]

IV. Signaling Pathway Context

The compounds synthesized using tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate often target key nodes in cellular signaling pathways. The JAK-STAT pathway is a primary example.

The JAK-STAT signaling pathway and the point of inhibition by Ruxolitinib.

V. Conclusion and Future Perspectives

tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate has established itself as a valuable and versatile building block in contemporary drug discovery. Its successful incorporation into potent kinase inhibitors like Ruxolitinib underscores the power of the pyrazolyl-pyrrolidine scaffold in achieving high affinity and selectivity. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this intermediate in their own discovery programs. As the demand for novel, targeted therapies continues to grow, the strategic application of such privileged scaffolds will undoubtedly remain a key driver of innovation in medicinal chemistry.

VI. References

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (n.d.). RSC Publishing. Retrieved March 21, 2026, from [Link]

• Pharmacology and Synthesis of Ruxolitinib. (n.d.). Synteks. Retrieved March 21, 2026, from [Link]

• Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. (2023). PubMed. Retrieved March 21, 2026, from [Link]

• Synthetic chemistry enabling the discovery and development of a series of pyrazoles as HPK1 inhibitors. (2022). RSC Publishing. Retrieved March 21, 2026, from [Link]

• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. (2023). MDPI. Retrieved March 21, 2026, from [Link]

• Pyrrolo[2,3-d]pyrimidine derivatives as inhibitors of RET: Design, synthesis and biological evaluation. (2021). Elsevier. Retrieved March 21, 2026, from [Link]

• Synthesis method of ruxolitinib intermediate. (2015). Eureka by PatSnap. Retrieved March 21, 2026, from [Link]

• Pyrazole-containing kinase inhibitors targeting CDKs (compounds 28–39). (2023). ResearchGate. Retrieved March 21, 2026, from [Link]

• Structural Insights into JAK2 Inhibition by Ruxolitinib, Fedratinib, and Derivatives Thereof. (2021). PubMed. Retrieved March 21, 2026, from [Link]

• Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form. (2020). ACS Publications. Retrieved March 21, 2026, from [Link]

• Synthesis process of ruxolitinib. (2019). PubChem. Retrieved March 21, 2026, from [Link]

• Boc Deprotection - TFA. (n.d.). Common Organic Chemistry. Retrieved March 21, 2026, from [Link]

• JAK1 (Janus Kinase 1) Assay Kit. (n.d.). AMSBIO. Retrieved March 21, 2026, from [Link]

• Comparison of Synthetic Routes of Ruxolitinib And Its Application. (2022). ResearchGate. Retrieved March 21, 2026, from [Link]

• Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. (2025). MDPI. Retrieved March 21, 2026, from [Link]

• Structure-Guided Identification of JAK2 Inhibitors: From Similarity to Stability and Specificity. (2025). MDPI. Retrieved March 21, 2026, from [Link]

• Method for synthesizing ruxolitinib intermediate (R)-3-(4-bromo-1H-pyrazol-1-yl). (n.d.). SciSpace. Retrieved March 21, 2026, from [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. (2020). RSC Publishing. Retrieved March 21, 2026, from [Link]

• Chemi-Verse™ JAK2 Kinase Assay Kit. (n.d.). BPS Bioscience. Retrieved March 21, 2026, from [Link]

• Rapid N-Boc Deprotection with TFA. (n.d.). Scribd. Retrieved March 21, 2026, from [Link]

• Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions. (2019). ACS Publications. Retrieved March 21, 2026, from [Link]

• Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. (n.d.). ResearchGate. Retrieved March 21, 2026, from [Link]

• In Vitro JAK Kinase Activity and Inhibition Assays. (2015). Springer Nature Experiments. Retrieved March 21, 2026, from [Link]

• Dissecting Specificity in the Janus Kinases: The Structures of JAK-Specific Inhibitors Complexed to the JAK1 and JAK2 Protein Tyrosine Kinase Domains. (n.d.). ResearchGate. Retrieved March 21, 2026, from [Link]

• JAK1 Assay Service. (n.d.). BPS Bioscience. Retrieved March 21, 2026, from [Link]

• One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives. (n.d.). SciELO. Retrieved March 21, 2026, from [Link]

• (PDF) ChemInform Abstract: Functionalization of Pyrrolo[2,3-d]pyrimidine by Palladium-Catalyzed Cross-Coupling Reactions. (2025). ResearchGate. Retrieved March 21, 2026, from [Link]

• Improved process for the preparation of (R)-3-(4-(7H-pyrrolo[2,3ÂŁd]pyrimidin-4- yl)-1H-pyrazol-1-yl). (2024). Technical Disclosure Commons. Retrieved March 21, 2026, from [Link]

• Synthesis and biological evaluation of novel substituted pyrrolo[2,3-d]pyrimidines as anticancer agents. (2020). Springer. Retrieved March 21, 2026, from [Link]

• Novel process for the preparation of (R)-3-(4-(7H-pyrrolo[2,3d] pyrimidin-4-yl). (2025). IP.com. Retrieved March 21, 2026, from [Link]

• The structural basis for the specificity of pyridinylimidazole inhibitors of p38 MAP kinase. (n.d.). PubMed. Retrieved March 21, 2026, from [Link]

Sources

• 1. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Structural Insights into JAK2 Inhibition by Ruxolitinib, Fedratinib, and Derivatives Thereof - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacology and Synthesis of Ruxolitinib [farmasino.net]
• 6. Pyrrolo[2,3-d]pyrimidine derivatives as inhibitors of RET: Design, synthesis and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Boc Deprotection - TFA [commonorganicchemistry.com]
• 9. worldwide.promega.com [worldwide.promega.com]
• 10. resources.amsbio.com [resources.amsbio.com]

Technical Notes & Optimization

Pyrazole Synthesis Support Center: Troubleshooting Regioisomer Formation

Welcome to the Technical Support Center for heterocyclic synthesis. As a Senior Application Scientist, I frequently consult with researchers who are bottlenecked by the purification of pyrazole mixtures. Obtaining a single, pure regioisomer is not just a matter of yield; it is a critical necessity, as different regioisomers exhibit vastly different biological activities, toxicological profiles, and physical properties[1].

This guide provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to help you achieve complete regiocontrol in your synthesis workflows.

The Core Challenge: Regioselectivity in the Knorr Synthesis

The classical Knorr pyrazole synthesis relies on the condensation of a 1,3-dicarbonyl compound with a substituted hydrazine. When utilizing an unsymmetrical 1,3-dicarbonyl, the reaction inherently presents a regioselectivity challenge. The terminal nitrogen of the hydrazine can initiate a nucleophilic attack at either of the two non-equivalent carbonyl carbons[1].

The pathway taken is dictated by a delicate competition between steric hindrance (which directs attack to the less bulky carbonyl) and electronic effects (which directs attack to the more electrophilic carbonyl)[1]. Because these factors often compete rather than align, the result is frequently an inseparable mixture of 1,3-disubstituted and 1,5-disubstituted pyrazoles.

Knorr Synthesis: Divergent pathways leading to pyrazole regioisomers.

Troubleshooting FAQs

Q1: I am consistently getting a 1:1 mixture of 1,3- and 1,5-pyrazole isomers. How can I manipulate the reaction conditions to favor one isomer? A: Regioselectivity is highly sensitive to the reaction environment. Acid catalysis significantly accelerates pyrazole formation by protonating the more basic ketone oxygen, thereby increasing the electrophilicity of that specific carbonyl carbon and selectively directing the initial nitrogenous attack[2]. Conversely, basic conditions can promote enolate formation, shifting the nucleophilic attack to the alternative carbon. Adjusting your solvent and pH is the first line of defense to tip the scales between steric and electronic control[1].

Q2: I need absolute regiocontrol for a drug development pipeline. Are there alternative precursors to 1,3-dicarbonyls that guarantee a single isomer? A: Yes. Relying solely on the Knorr synthesis often leads to frustrating purification bottlenecks. To achieve complete regioselectivity, you should switch to alternative synthetic strategies that bypass the dual-electrophile problem:

• N-Arylhydrazones and Nitroolefins: Utilizing the nucleophilicity difference between the nitrogen and carbon atoms of an N-arylhydrazone allows for a stepwise cycloaddition with nitroolefins, yielding a single 1,3,5-trisubstituted pyrazole isomer[3].

• α -Benzotriazolyl- α,β -unsaturated ketones: Reacting these with monosubstituted hydrazines directs the synthesis cleanly to a single regioisomer. The benzotriazolyl moiety acts as an excellent leaving group and renders the α -hydrogen acidic, locking the reaction into a single mechanistic pathway[4].

Q3: I have already synthesized a mixture of regioisomers. How do I separate them? A: If a mixture is unavoidable, separation relies on exploiting the physical differences between the isomers. Flash column chromatography on silica gel is standard; however, it requires careful column packing and slow elution with a highly optimized solvent system[1]. If the isomers exhibit differential solubility, fractional recrystallization is a highly effective, scalable alternative that avoids the solvent waste of chromatography[1].

Quantitative Data: Impact of Reaction Conditions on Regioselectivity

To predict and control your reaction outcomes, consult the table below, which summarizes how manipulating the reaction environment alters the dominant directing factor in Knorr-type condensations.

Parameter Adjusted	Mechanistic Causality	Dominant Directing Factor	Typical Regioisomeric Outcome
Neutral pH / Ethanol	Uncatalyzed nucleophilic attack relies purely on the inherent substrate sterics.	Steric Hindrance	Mixture (e.g., 40:60 to 60:40)
Acidic pH (e.g., TFA)	Protonation of the more basic carbonyl oxygen selectively increases its electrophilicity[2].	Electronic Effects	Highly favors 1,3-isomer (>90:10)
Basic pH (e.g., NaOEt)	Promotes enolate formation, shifting nucleophilicity and altering the electrophilic center.	Enolate Stability	Favors 1,5-isomer (Variable)
Bulky Hydrazine (e.g., t-Butyl)	Large N-substituents physically clash with dicarbonyl substituents during the transition state.	Severe Steric Repulsion	Highly favors 1,5-isomer

Validated Experimental Protocols

Protocol: Regioselective Synthesis via N-Arylhydrazones and Nitroolefins

This protocol, based on the methodology developed by Deng & Mani, bypasses the Knorr condensation entirely. It utilizes a stepwise cycloaddition mechanism that prevents the formation of the unwanted regioisomer, making it ideal for synthesizing pharmaceutically relevant pyrazoles[3].

Workflow for regioselective pyrazole synthesis via N-arylhydrazones.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve the electron-deficient N-arylhydrazone (1.0 equiv) and the target nitroolefin (1.2 equiv) in a solvent mixture of Trifluoroethanol (TFE).

• Acid Catalysis: Add a catalytic amount of Trifluoroacetic acid (TFA) to the reaction mixture. Causality: TFA activates the nitroolefin and facilitates the initial nucleophilic attack by the hydrazone carbon, which is a critical requirement for electron-deficient substrates[3].

• Cycloaddition: Stir the mixture at the designated elevated temperature to allow the stepwise cycloaddition to form the pyrazolidine intermediate.

  • Self-Validation Checkpoint: Monitor the reaction via TLC or LC-MS. Do not proceed until the starting hydrazone spot is completely consumed. This validates the completion of the cycloaddition step.

• Oxidative Elimination: Allow the reaction to proceed until the oxidative elimination of nitrous acid ( HNO2​ ) is complete, yielding the fully aromatic pyrazole ring[3].

• Isolation and Verification: Concentrate the solvent in vacuo and purify the residue via flash column chromatography.

  • Self-Validation Checkpoint: Analyze the purified product via 1H -NMR spectroscopy. The presence of a single, distinct, sharp peak for the pyrazole C4-proton confirms absolute regioselectivity and validates the absence of isomeric mixtures.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate

Welcome to the Technical Support Center. This guide is designed for synthesis chemists and drug development professionals dealing with the isolation and purification of tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate .

Because this molecule contains two distinct functional domains—an acid-labile tert-butyloxycarbonyl (Boc) protecting group and a strongly basic pyrazole ring—it frequently presents unpredictable chromatographic behavior. This guide breaks down the mechanistic causality behind these challenges and provides field-proven, self-validating protocols to ensure high-yield, high-purity recovery.

Core Causality & Structural Analysis

To successfully purify this compound, you must first understand the structural conflicts driving its behavior:

• The Pyrazole Moiety (Lewis Base): The unsubstituted pyrazole ring contains an sp²-hybridized nitrogen with a lone pair of electrons. This nitrogen acts as a strong hydrogen-bond acceptor. During normal-phase chromatography, it interacts aggressively with the Brønsted acidic silanol (Si-OH) groups on the silica surface, causing irreversible adsorption and severe peak tailing.

• The Boc-Protected Pyrrolidine Core (Acid Labile): The Boc group provides necessary lipophilicity but is inherently sensitive to acidic environments. Prolonged exposure to standard chromatographic silica (which typically has a pH of ~4.5–5.5) can trigger the loss of the tert-butyl cation and subsequent decarboxylation, leading to unwanted deprotection ()[1].

Synthesis pathway and common impurities of the target compound.

Troubleshooting Guide & FAQs

Q1: Why am I experiencing severe peak tailing and low recovery during standard silica gel chromatography? A: This is a classic symptom of silanol interactions. Standard chromatographic silica contains acidic silanol groups that strongly bind to the basic pyrazole nitrogen.

• Solution: Switch to[2]. The surface of NH₂-silica is modified with aminopropyl groups, which neutralizes the acidity and prevents basic compounds from tailing. If standard silica must be used, add a basic modifier like 1–5% triethylamine (Et₃N) to your mobile phase to dynamically deactivate the silanol groups.

Q2: My NMR shows partial loss of the Boc group after column chromatography. How can I prevent this? A: The Boc protecting group is highly susceptible to [3]. Because standard silica gel is mildly acidic, prolonged residence time on the column catalyzes the degradation of the Boc group into isobutylene and carbon dioxide.

• Solution: Minimize column residence time by using automated flash chromatography rather than slow gravity columns. Alternatively, use basic alumina or amine-functionalized silica, which provides a slightly basic microenvironment that stabilizes the Boc group during purification.

Q3: How do I separate the product from unreacted pyrazole and the elimination byproduct (N-Boc-3-pyrroline) when they co-elute on normal phase? A: When normal-phase chromatography fails due to similar Rf values, orthogonal separation via Reversed-Phase HPLC (RP-HPLC) is required.

• Solution: Use a basic aqueous buffer (e.g., 0.1% NH₄OH or 10 mM Ammonium Bicarbonate, pH 9-10) with Acetonitrile. The basic pH ensures the pyrazole ring remains unprotonated, maximizing its lipophilicity and improving peak shape, while the highly lipophilic Boc group drives separation from the more polar unreacted pyrazole.

Troubleshooting logic tree for resolving common purification issues.

Quantitative Data: Impurity Profile & Behavior

Impurity / Component	Origin	Mass (m/z)[M+H]⁺	Chromatographic Behavior	Recommended Separation Strategy
Target Compound	Main Product	238.1	Moderate polarity, tails on standard SiO₂	NH₂-Silica or Basic RP-HPLC
Unreacted Pyrazole	Excess Reagent	69.0	Highly polar, severe tailing	Washes out early on RP-HPLC
N-Boc-3-pyrroline	E2 Elimination	170.1	Lipophilic, co-elutes on normal phase	Isocratic RP-HPLC
Deprotected Pyrrolidine	Acid Degradation	138.1	Highly polar, irreversibly binds SiO₂	Prevent formation (Avoid acid)

Experimental Protocols (Self-Validating Systems)

Protocol 1: Amine-Functionalized (NH₂) Silica Gel Flash Chromatography

Use this protocol to prevent tailing and protect the Boc group during primary isolation.

• Column Preparation: Select a pre-packed NH₂-silica flash column. Equilibrate the column with 3 column volumes (CV) of Hexane/Ethyl Acetate (80:20).

• Sample Loading: Dissolve the crude mixture in a minimum volume of Dichloromethane (DCM). Apply directly to the column. If solubility is poor, dry-load the sample onto Celite.

• Elution Gradient: Run a gradient from 20% to 80% Ethyl Acetate in Hexane over 10 CVs.

• Fraction Collection: Monitor UV absorbance at 220 nm and 254 nm.

• System Validation (Crucial): Spot the collected fractions on an [4]. The target compound must elute as a tight, circular spot without tailing. Discard any fractions showing the lower Rf unreacted pyrazole.

Protocol 2: Preparative Reversed-Phase HPLC (Basic pH)

Use this protocol to separate the target from lipophilic co-eluting impurities like N-Boc-3-pyrroline.

• Mobile Phase Preparation: Prepare Mobile Phase A (Water + 0.1% NH₄OH, pH ~10) and Mobile Phase B (Acetonitrile).

• Column Selection: Utilize a C18 preparative column explicitly designed for high-pH stability (e.g., Waters XBridge C18).

• Method Execution: Inject the sample. Run a linear gradient of 10% to 60% Mobile Phase B over 20 minutes at a flow rate of 20 mL/min.

• Fraction Collection: Trigger fraction collection via mass spectrometry targeting the exact mass (Target m/z: [M+H]⁺ = 238.1).

• System Validation (Crucial): Perform analytical LC-MS on the pooled fractions before lyophilization. Confirm the absence of the N-Boc-3-pyrroline elimination byproduct (m/z: 170.1) and ensure the Boc group remains intact.

References

• Title: Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow Source: Organic Process Research & Development (ACS Publications) URL: [Link]

• Title: Boc-Protected Amino Groups Source: Organic Chemistry Portal URL: [Link]

• Title: When should I use an amine-bonded silica for flash chromatography? Source: Biotage URL: [Link]

Sources

• 1. Boc-Protected Amino Groups [organic-chemistry.org]
• 2. biotage.com [biotage.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. [Chromatography Q & A] Differences between silica gel plate and amino silica gel plate used in thin-layer chromatography (TLC) | Wako Blog | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]

Technical Support Center: Overcoming Low Yields in Pyrazolyl-Pyrrolidine Synthesis

Prepared by the Senior Application Scientist Team

Welcome to the technical support center dedicated to the synthesis of pyrazolyl-pyrrolidines. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of this important synthetic procedure. We understand that achieving high yields can be a significant challenge. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you optimize your experiments and overcome common hurdles.

Troubleshooting Guide: A-Z for Yield Optimization

The synthesis of pyrazolyl-pyrrolidines, most commonly achieved via a [3+2] cycloaddition (1,3-dipolar cycloaddition) of an azomethine ylide with a pyrazole-containing dipolarophile, is a powerful reaction.[1] However, its success is highly sensitive to a variety of factors. This section addresses specific issues you may encounter.

Section A: Starting Materials and Reagent Integrity

Question 1: My reaction shows low conversion, with significant unreacted starting materials. What should I check first?

Low conversion is often traced back to the quality and handling of your reagents.

• Purity of Precursors: Ensure the purity of your aldehyde, amino acid, and pyrazole-containing alkene. Impurities can inhibit catalyst activity or introduce side reactions. For instance, acidic or basic impurities in β-ketonitriles, if used as precursors, can catalyze hydrolysis.[2]

• Azomethine Ylide Generation: The in situ generation of the azomethine ylide from an aldehyde and an α-amino acid is a critical step.[3]

  • Amino Acid Quality: Use high-purity α-amino acids like sarcosine or N-methylglycine. Degradation can lead to lower concentrations of the active ylide.

  • Aldehyde Reactivity: Ensure your aldehyde has not oxidized to the corresponding carboxylic acid, which can quench basic catalysts or interfere with the reaction.

• Hydrazine Quality (for pyrazole synthesis): If you are synthesizing the pyrazole moiety beforehand, be aware that hydrazine and its derivatives can degrade over time. Using freshly opened or purified hydrazine is recommended for best results.[2]

• Solvent Purity: Ensure solvents are anhydrous if the reaction is moisture-sensitive. Water can hydrolyze intermediates or deactivate certain catalysts.

Section B: Optimizing Reaction Conditions

Question 2: I've confirmed my reagents are pure, but the yield is still poor. How do I optimize the reaction conditions?

Fine-tuning the reaction parameters is crucial for driving the equilibrium towards the desired product. The 1,3-dipolar cycloaddition is highly dependent on solvent, temperature, and stoichiometry.

• Solvent Choice: The polarity of the solvent can dramatically affect the reaction rate and yield.

  • Protic solvents like ethanol (EtOH) or methanol (MeOH) are often effective and are considered green synthesis choices.[3]

  • Aprotic polar solvents such as DMSO, THF, or DMF can also be effective, with DMSO being noted as a good choice in some protocols.[4]

  • It is recommended to screen a variety of solvents to find the optimal medium for your specific substrates.[4]

• Temperature Control:

  • Many 1,3-dipolar cycloadditions for pyrrolidine synthesis proceed efficiently at room temperature.[3]

  • If the reaction is sluggish, gentle heating (e.g., 40-85°C) can increase the rate.[4][5] However, be cautious, as excessive heat can promote side reactions or degradation.

  • Conversely, some highly reactive substrates may require cooling (e.g., 4°C) to improve selectivity.[4]

• Stoichiometry:

  • Ensure the correct stoichiometry of the reactants is used. A slight excess (e.g., 1.2 equivalents) of the amino acid and the dipolarophile relative to the limiting aldehyde is often employed to drive the reaction to completion.[3]

Workflow for Pyrazolyl-Pyrrolidine Synthesis

Caption: General workflow for synthesizing pyrazolyl-pyrrolidines.

Section C: Side Reactions and Impurity Formation

Question 3: My NMR shows unexpected signals, suggesting side products. What are the likely culprits and how can I avoid them?

The formation of side products is a common cause of low yields.

• Bispyrrole Formation: One potential side reaction is the formation of bispyrrole derivatives, which can occur under certain acidic conditions.[6] Careful control of pH is essential.

• Alternative Cyclization Pathways: Depending on the substrates and conditions, reactants might undergo different cyclization pathways, leading to undesired heterocyclic products.[2] Modifying the temperature or catalyst can help steer the reaction toward the desired pyrrolidine ring.

• Product Degradation: The target pyrazolyl-pyrrolidine may be unstable under the reaction conditions, especially with prolonged heating.[2] Monitoring the reaction by TLC or LC-MS can help determine the optimal reaction time to maximize product formation before significant degradation occurs.[2]

Section D: Work-up and Purification Challenges

Question 4: I seem to be losing a lot of my product during purification. What are the best practices for isolating pyrazolyl-pyrrolidines?

Product loss during work-up and purification can be a major contributor to low overall yields.[1]

• Column Chromatography: Pyrrolidines and pyrazoles are basic compounds and can stick irreversibly to acidic silica gel, leading to significant product loss.

  • Solution: Deactivate the silica gel by preparing a slurry with a small amount of triethylamine (e.g., 1% v/v in the eluent) before packing the column.[7] This neutralizes the acidic sites and improves recovery.

• Recrystallization: This is an excellent alternative to chromatography for purification.

  • Solvent Selection: Common solvent systems include ethanol/water, hexane/ethyl acetate, or hexane/acetone.[8] The goal is to find a solvent (or solvent pair) where the compound is soluble when hot but sparingly soluble when cold.

  • Avoiding "Oiling Out": If your compound separates as an oil instead of crystals, it may be because its melting point is lower than the solution's temperature. Try using more solvent or cooling the solution more slowly to prevent this.[8]

• Acid-Base Extraction: The basic nature of the pyrazolyl-pyrrolidine can be exploited for purification. Dissolve the crude product in an organic solvent and wash with a dilute acid (e.g., 1M HCl) to extract the product into the aqueous layer as a salt. The aqueous layer can then be basified (e.g., with NaOH) and the pure product re-extracted into an organic solvent.

Troubleshooting Decision Tree for Low Yields

Caption: A decision tree for troubleshooting low yields.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the synthesis of pyrazolyl-pyrrolidines? The most common and efficient method is a multicomponent 1,3-dipolar cycloaddition.[3] This reaction involves the in situ generation of an azomethine ylide (the 1,3-dipole) from the condensation of an aldehyde and an α-amino acid. This reactive intermediate then undergoes a [3+2] cycloaddition with a dipolarophile, in this case, a pyrazole derivative containing an alkene, to form the five-membered pyrrolidine ring.[1]

Q2: My reaction is not regioselective. How can I improve this? Regioselectivity in 1,3-dipolar cycloadditions is influenced by both steric and electronic factors of the dipole and dipolarophile.[2]

• Substituent Effects: Bulky substituents can sterically direct the cycloaddition to favor one regioisomer.[2]

• Solvent and Catalyst: The choice of solvent and catalyst can influence the transition state of the reaction, thereby affecting regioselectivity. Screening different conditions is advisable.

Q3: Are there alternative methods to synthesize the pyrrolidine ring? Yes, while [3+2] cycloadditions are very common, other methods exist, such as intramolecular cyclization of an amine onto an electrophilic center within the same molecule or transition metal-catalyzed C-H amination.[1][9] However, for constructing the specific pyrazolyl-pyrrolidine scaffold, the multicomponent cycloaddition is often the most direct and efficient route.[3]

Key Experimental Protocols

Protocol 1: General Procedure for Three-Component Synthesis of Pyrazolyl-Pyrrolidines

This protocol is a general guideline and may require optimization for specific substrates.[3]

• Reaction Setup: To a round-bottom flask, add the pyrazole-containing alkene (1.0 mmol), the aldehyde (1.0 mmol), and the α-amino acid (e.g., sarcosine, 1.2 mmol).

• Solvent Addition: Add the chosen solvent (e.g., ethanol, 5 mL).

• Reaction: Stir the mixture vigorously at the optimized temperature (e.g., room temperature or 40°C) for the determined time (e.g., 4-12 hours).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, remove the solvent under reduced pressure.

• Purification: Purify the resulting crude residue by column chromatography on triethylamine-deactivated silica gel or by recrystallization.

Protocol 2: Deactivation of Silica Gel for Column Chromatography

This procedure helps prevent the loss of basic compounds during purification.[7]

• Slurry Preparation: In a beaker, measure the required amount of silica gel.

• Solvent Addition: Add your chosen column eluent (e.g., a hexane/ethyl acetate mixture) to create a slurry.

• Deactivation: Add triethylamine to the slurry to a final concentration of 1% (v/v) of the total eluent volume.

• Packing: Stir the slurry for a few minutes and then pack your chromatography column as usual.

• Elution: Run the column using an eluent that also contains 1% triethylamine.

Summary of Optimization Parameters

Parameter	Options	Considerations	Impact on Yield
Solvent	EtOH, MeOH, DMSO, THF, Toluene	Polarity affects ylide stability and reaction rate. Green chemistry aspects.[3][4]	High
Temperature	4°C to 85°C	Balances reaction rate against potential for side reactions and degradation.[4]	High
Catalyst	Often not required, but Lewis acids or organocatalysts can be used.	Can improve rate and selectivity but adds complexity and cost.	Medium
Stoichiometry	Slight excess of amino acid/dipolarophile	Drives the reaction towards completion.[3]	Medium
Purification	Column (deactivated silica), Recrystallization, Acid-Base Extraction	Prevents loss of basic product.[7][8]	High

References

• Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions. Frontiers in Chemistry. Available from: [Link]

• Dipolarophile-Controlled Regioselective 1,3-Dipolar Cycloaddition: A Switchable Divergent Access to Functionalized N-Fused Pyrrolidinyl Spirooxindoles. Molecules. Available from: [Link]

• Synthesis of tricyclic fused pyrrolidine nitroxides from 2-alkynylpyrrolidine-1-oxyls. Beilstein Journal of Organic Chemistry. Available from: [Link]

• How can I purify a pyrazole compound with a N-C-N bond without using a silica column? ResearchGate. Available from: [Link]

• Optimization of 1,3-dipolar cycloaddition reaction conditions. ResearchGate. Available from: [Link]

• Plausible mechanism of 2-(pyrazolyl)pyrrolidines 3 formation and side reaction leading to bispyrrole derivatives 4. ResearchGate. Available from: [Link]

• Recent highlights in the synthesis and biological significance of pyrazole derivatives. RSC Medicinal Chemistry. Available from: [Link]

• Study on Regio- and Diastereoselectivity of the 1,3-Dipolar Cycloaddition Reaction of Azomethine Ylide with 2-(Benzo[d]thiazol-2-yl)-3-(aryl)acrylonitrile: Synthesis, Spectroscopic, and Computational Approach. ACS Omega. Available from: [Link]

• Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates. International Journal of Applied Pharmaceutics. Available from: [Link]

• Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. ResearchGate. Available from: [Link]

• Recent Advances in the Synthesis of Pyrrolidines. IntechOpen. Available from: [Link]

• Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. Available from: [Link]

• Synthesis of pyrazolines via 1,3-dipolar cycloaddition reactions. ResearchGate. Available from: [Link]

• Pyrrolidine synthesis via ring contraction of pyridines. Nature Communications. Available from: [Link]

• Method for purifying pyrazoles. Google Patents.

• Straightforward and Efficient Protocol for the Synthesis of Pyrazolo[4,3-b]pyridines and Indazoles. Molecules. Available from: [Link]

• Synthesis and Biological Evaluation of Pyrazoline and Pyrrolidine-2,5-dione Hybrids as Potential Antitumor Agents. Archiv der Pharmazie. Available from: [Link]

• Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination. Organometallics. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Dipolarophile-Controlled Regioselective 1,3-Dipolar Cycloaddition: A Switchable Divergent Access to Functionalized N-Fused Pyrrolidinyl Spirooxindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions [frontiersin.org]
• 5. Straightforward and Efficient Protocol for the Synthesis of Pyrazolo [4,3-b]pyridines and Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate

Welcome to the technical support resource for tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate. As a Senior Application Scientist, I have designed this guide to provide researchers, chemists, and drug development professionals with practical, field-tested solutions to common purification challenges encountered with this important heterocyclic building block. This document moves beyond simple protocols to explain the underlying chemical principles, empowering you to make informed decisions and troubleshoot effectively during your synthesis workflow.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that often arise before and during the purification process.

Q1: What are the most common impurities I should expect after synthesizing this compound?

A1: The impurity profile is highly dependent on the synthetic route, but typically includes:

• Unreacted Pyrazole: Often a primary impurity if the reaction does not go to completion.

• Regioisomer: The alkylation of pyrazole can occur on either nitrogen atom, potentially forming tert-butyl 3-(1H-pyrazol-2-yl)pyrrolidine-1-carboxylate. This is often the most challenging impurity to separate.[1][2]

• Unreacted Pyrrolidine Starting Material: Depending on the leaving group (e.g., tosylate, mesylate), this may persist in the crude mixture.

• Residual Solvents and Base: High-boiling point solvents (like DMF or DMSO) and inorganic or organic bases (like K₂CO₃ or triethylamine) are common carry-overs.

Q2: How can I quickly assess the purity and identify the main impurities in my crude product?

A2: A combination of Thin-Layer Chromatography (TLC) and crude ¹H NMR is highly effective.

• TLC Analysis: Use a non-polar solvent system (e.g., 50% Ethyl Acetate in Hexane) to visualize the components. Unreacted pyrazole will typically have a lower Rf value and may streak due to its polarity and basicity, while the desired product and its regioisomer will appear as distinct, higher Rf spots that are often very close together.[1]

• ¹H NMR Spectroscopy: A crude NMR spectrum provides a wealth of information. Look for the characteristic Boc-group signal (~1.4 ppm) and the distinct aromatic protons of the pyrazole ring. The presence of duplicate sets of peaks in the aromatic region is a strong indicator of regioisomer formation.[1] You can estimate the ratio of product to impurities by comparing the integration of their unique signals.

Q3: Is the Boc (tert-butoxycarbonyl) protecting group stable during purification?

A3: The Boc group is generally robust under neutral and basic conditions but is highly sensitive to acid. It is critical to avoid strong acidic conditions (e.g., concentrated HCl, TFA) during any purification steps, such as an acidic wash. Mildly acidic conditions, such as a wash with 1 M HCl, are generally tolerated for short periods at room temperature but should be performed cautiously.[3][4]

Q4: My final product is an oil, but literature suggests it should be a solid. What went wrong?

A4: This is a common issue often caused by residual solvents or the presence of minor impurities that inhibit crystallization.[5] Even small amounts of a regioisomer or solvent can cause the product to remain as a persistent oil or gum. The first step should be to ensure all volatile solvents are removed under high vacuum, potentially with gentle heating (40-50 °C).[5] If it remains an oil, trituration or recrystallization may be necessary.

Part 2: Troubleshooting Guide: Symptoms & Solutions

This guide provides a systematic approach to diagnosing and resolving specific purification issues.

Issue 1: Significant Amount of Unreacted Pyrazole Detected

• Symptom: A distinct, often polar, spot on TLC that corresponds to the pyrazole starting material. In the ¹H NMR, characteristic signals for pyrazole protons are present, and integration shows a significant amount remaining.

• Underlying Cause: The N-alkylation reaction has not reached completion. This can be due to insufficient reaction time, temperature, or improper stoichiometry of reagents.[1]

• Solution: Selective Acid/Base Extraction

  • Principle: Pyrazole is a weak base due to the lone pair of electrons on its sp²-hybridized nitrogen atom.[6] It can be protonated by a dilute acid to form a water-soluble salt. The desired product, with its bulky Boc group, is significantly less basic and will remain in the organic layer.

  • Protocol: See Protocol 3.1 for a detailed, step-by-step guide. This method is highly effective for removing large quantities of unreacted pyrazole before attempting chromatography.[1]

Issue 2: Presence of a Difficult-to-Separate Regioisomer

• Symptom: TLC shows two spots with very similar Rf values. The ¹H NMR spectrum displays duplicate sets of peaks, particularly in the aromatic region corresponding to the pyrazole ring protons.[1]

• Underlying Cause: Pyrazole is a tautomeric heterocycle, presenting two nitrogen atoms with similar reactivity for N-alkylation, leading to the formation of regioisomeric products.[2][7] Their structural similarity makes separation challenging.

• Solution: Optimized Flash Column Chromatography

  • Principle: While the regioisomers have similar polarity, there is often enough of a difference to allow for separation using high-performance flash chromatography (HPFC).[8] The key is to use a well-chosen solvent system that maximizes the difference in their affinity for the stationary phase.

  • Protocol: See Protocol 3.2 for a detailed guide on method development and execution. A slow, shallow gradient is often required to achieve baseline separation.

Issue 3: Product is an Oil Contaminated with Non-Polar Impurities

• Symptom: The purified product is a viscous oil or wax, and TLC/NMR indicates the presence of greasy, high-Rf impurities or residual Boc-anhydride by-products.

• Underlying Cause: Impurities are preventing the product from forming a crystalline lattice. These impurities are often non-polar and are not effectively removed by standard aqueous washes.[5]

• Solution: Recrystallization or Trituration/Precipitation

  • Principle: This technique relies on differences in solubility between the desired product and impurities in a chosen solvent system. The goal is to find a solvent (or solvent pair) in which the product is soluble at high temperatures but insoluble at low temperatures, while the impurities remain in solution.[9]

  • Protocol: See Protocol 3.3 for a step-by-step methodology. This is often the final step to obtain a high-purity, solid product.

Part 3: Detailed Experimental Protocols

Protocol 3.1: Acid/Base Extraction for Pyrazole Removal

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent like Ethyl Acetate (EtOAc) or Dichloromethane (DCM) (approx. 10-20 mL per gram of crude material).

• Acidic Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of 1 M aqueous HCl solution.

• Extraction: Shake the funnel vigorously for 30-60 seconds, ensuring to vent frequently. Allow the layers to separate completely.

• Separation: Drain the lower aqueous layer, which now contains the protonated pyrazole salt.[1]

• Repeat (Optional): If a significant amount of pyrazole was present, repeat the wash with 1 M HCl.

• Neutralization & Brine Wash: Wash the organic layer with a saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize any residual acid, followed by a wash with saturated aqueous sodium chloride (brine) to remove excess water.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product, now depleted of pyrazole.

Protocol 3.2: Flash Column Chromatography

• TLC Method Development: On a TLC plate, test various mobile phase systems to find one that gives good separation (ΔRf > 0.15) between the product and impurities. Start with the systems listed in Table 2 .

• Column Packing: Select a silica gel column appropriate for your sample size (typically a 50:1 to 100:1 ratio of silica to crude material). Equilibrate the column with the initial, low-polarity mobile phase (e.g., 100% Hexane or 5% EtOAc/Hexane).

• Sample Loading: Dissolve the crude product in a minimal amount of DCM or the mobile phase. For best results, adsorb the sample onto a small amount of silica gel (dry loading) to ensure a narrow application band.[8]

• Elution: Begin elution with the low-polarity mobile phase. Gradually increase the polarity of the mobile phase (gradient elution). A slow, shallow gradient is crucial for separating close-running isomers. For example, increase the EtOAc percentage in Hexane by 1-2% every few column volumes.[10]

• Fraction Collection: Collect fractions and monitor them by TLC to identify and combine those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Protocol 3.3: Recrystallization / Precipitation

• Solvent Selection: The ideal system is a "solvent/anti-solvent" pair. The solvent (e.g., DCM, EtOAc, Isopropanol) should fully dissolve your product, while the anti-solvent (e.g., Hexane, Heptane, Pentane) should be one in which your product is insoluble.[5]

• Dissolution: Dissolve the oily product in a minimal amount of the chosen solvent at room temperature or with gentle warming. The solution should be fully transparent.

• Precipitation: While stirring, slowly add the anti-solvent dropwise until the solution becomes persistently cloudy (turbid).

• Crystallization: If needed, add a few drops of the primary solvent to redissolve the cloudiness. Cover the flask and allow it to stand undisturbed at room temperature. For improved yield, you can later cool it in a refrigerator or ice bath.

• Isolation: Collect the resulting solid by vacuum filtration.

• Washing & Drying: Wash the solid on the filter with a small amount of cold anti-solvent to remove any remaining soluble impurities. Dry the solid under high vacuum to obtain the final, pure crystalline product.

Part 4: Data & Workflow Visualization

Diagrams

Caption: General purification workflow for tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate.

Tables

Table 1: Common Impurities and Analytical Signatures

Impurity	Typical TLC Rf	Key ¹H NMR Signal(s)	Removal Method
Pyrazole	Low, often streaks	~7.6 ppm (t), ~6.3 ppm (d)	Acid/Base Extraction[1]
Regioisomer	Very close to product	Distinct set of pyrazole proton signals	Flash Chromatography[1][11]
Boc₂O By-products	High (non-polar)	Additional t-butyl signal	Flash Chromatography, Recrystallization
High-boiling Solvents	N/A	Characteristic solvent peaks (e.g., DMF ~8.0, 2.9, 2.7 ppm)	High Vacuum Drying

Table 2: Suggested Mobile Phase Systems for Flash Chromatography

Solvent System	Polarity	Application Notes
Ethyl Acetate / Hexane	Low to Medium	Excellent starting point for separating regioisomers. A shallow gradient (e.g., 10% to 40% EtOAc) is often effective.[10][11]
Dichloromethane / Methanol	Medium to High	Useful if the compound or impurities are more polar and show poor mobility in EtOAc/Hexane. Start with 1-2% MeOH in DCM.
Acetone / n-Hexane	Low to Medium	An alternative to EtOAc/Hexane that can sometimes provide different selectivity for isomer separation.[11]

References

• BenchChem. (2025). Identifying and removing byproducts in pyrazole synthesis. BenchChem Technical Support.

• Zarghi, A., et al. (2018). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules, 23(10), 2469. [Link]

• Schwengers, O., et al. (2021). Engineered Enzymes Enable Selective N-Alkylation of Pyrazoles With Simple Haloalkanes. Angewandte Chemie International Edition, 60(11), 5554-5559. [Link]

• Kappe, C. O., & Murphree, S. S. (1996). Alkylation of pyrazolones via the Mitsunobu reaction. ARKIVOC, 1996(1), 1-10. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

• Henkel, G., et al. (2009). Process for the purification of pyrazoles.

• ResearchGate. (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column?[Link]

• Biotage. (n.d.). Flash Purification. [Link]

• Biotage. (2018). Successful Flash Chromatography. [Link]

• Choudhary, A. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharma Guideline. [Link]

• King, A. (n.d.). Successful Flash Chromatography. King Group, University of Sheffield. [Link]

• ResearchGate. (2022). Product is dissolved in Boc. How can Crystallize the product that is dissolved in Boc?[Link]

• Britton, J., et al. (2021). Interrupted Curtius Rearrangements of Quaternary Proline Derivatives: A Flow Route to Acyclic Ketones and Unsaturated Pyrrolidines. Organic Letters, 23(14), 5485-5489. [Link]

• Bertrand, M. B., & Wolfe, J. P. (2005). Stereoselective synthesis of N-protected pyrrolidines via Pd-catalyzed reactions of γ-(N-acylamino) alkenes and γ-(N-Boc-amino) alkenes with aryl bromides. Tetrahedron, 61(27), 6447-6459. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Stereoselective synthesis of N-protected pyrrolidines via Pd-catalyzed reactions of γ-(N-acylamino) alkenes and γ-(N-Boc-amino) alkenes with aryl bromides [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]
• 7. Alkylation of pyrazolones / Introduction [ch.imperial.ac.uk]
• 8. biochemmack.ru [biochemmack.ru]
• 9. researchgate.net [researchgate.net]
• 10. biotage.com [biotage.com]
• 11. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Synthetic Routes of 3-(1H-pyrazol-1-yl)pyrrolidine

Introduction

3-(1H-pyrazol-1-yl)pyrrolidine is a valuable heterocyclic scaffold frequently employed as a key building block in medicinal chemistry and drug discovery. Its structure, combining the versatile pyrazole moiety with a saturated pyrrolidine ring, is a common feature in a range of biologically active compounds. The efficient and scalable synthesis of this molecule is therefore of significant interest to researchers in both academic and industrial settings.

This guide provides an in-depth comparison of the three primary synthetic strategies for constructing the pivotal C-N bond between the pyrazole and pyrrolidine rings. We will delve into the mechanistic underpinnings, practical execution, and relative merits of each approach—direct Nucleophilic Substitution, Palladium-Catalyzed Buchwald-Hartwig Amination, and the Mitsunobu Reaction—to provide researchers with the insights needed to select the optimal route for their specific objectives.

Synthetic Strategies: An Overview

The synthesis of 3-(1H-pyrazol-1-yl)pyrrolidine fundamentally involves the formation of a nitrogen-carbon bond between the N1 position of the pyrazole ring and the C3 position of the pyrrolidine ring. The choice of strategy dictates the nature of the starting materials and the reaction conditions required to achieve this transformation efficiently. The three main strategies are:

• Nucleophilic Substitution (SN2): This classical approach involves the reaction of a nucleophilic pyrazole anion with a pyrrolidine ring bearing a suitable leaving group at the 3-position.

• Buchwald-Hartwig Amination: A powerful palladium-catalyzed cross-coupling reaction that forms the C-N bond between pyrazole and a 3-halopyrrolidine derivative.[1]

• Mitsunobu Reaction: This redox-condensation reaction activates a 3-hydroxypyrrolidine in situ to react with pyrazole, a nitrogen nucleophile.[2][3]

Route 1: Direct Nucleophilic Substitution

This method represents the most straightforward approach, relying on the nucleophilicity of the deprotonated pyrazole to displace a leaving group on the pyrrolidine ring. The success of this reaction is highly dependent on the choice of base, solvent, and the leaving group's efficacy.

Causality and Mechanistic Insight

The reaction proceeds via a classical SN2 mechanism. A base, such as sodium hydride (NaH) or potassium carbonate (K₂CO₃), deprotonates the pyrazole at the N1 position to form the pyrazolate anion. This potent nucleophile then attacks the electrophilic C3 carbon of the pyrrolidine, displacing a leaving group (e.g., tosylate, mesylate, or a halide). The choice of a strong, non-nucleophilic base is critical to ensure complete formation of the pyrazolate without competing side reactions.[4] Anhydrous polar aprotic solvents like DMF or THF are typically used to solvate the cation and facilitate the substitution.[4]

Figure 1. Workflow for the Nucleophilic Substitution route.

Experimental Protocol: N-Alkylation using Potassium Carbonate[4]

• Materials: N-Boc-3-tosyloxypyrrolidine (1.0 eq), 1H-Pyrazole (1.2 eq), Potassium Carbonate (K₂CO₃, 2.0 eq), Anhydrous Dimethylformamide (DMF).

• Procedure:

  • To a dry round-bottom flask under a nitrogen atmosphere, add 1H-pyrazole and anhydrous K₂CO₃ to anhydrous DMF.

  • Stir the suspension at room temperature for 30 minutes.

  • Add a solution of N-Boc-3-tosyloxypyrrolidine in DMF dropwise to the mixture.

  • Heat the reaction mixture to 80-100 °C and monitor progress by TLC.

  • Upon completion, cool the mixture to room temperature and pour it into water.

  • Extract the product with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo.

  • Purify the crude N-Boc protected intermediate by flash column chromatography.

  • Dissolve the purified intermediate in a suitable solvent (e.g., dichloromethane) and treat with an acid like trifluoroacetic acid (TFA) or HCl in dioxane to remove the Boc protecting group.

  • Concentrate the mixture and perform an aqueous workup with base to obtain the free amine product.

Route 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a highly versatile and powerful method for forming C-N bonds.[1] It has become a staple in medicinal chemistry for coupling a wide range of nitrogen nucleophiles with aryl and heteroaryl halides.[5][6] This reaction is particularly useful when direct SN2 reactions are sluggish or fail.

Causality and Mechanistic Insight

This reaction relies on a palladium catalyst to facilitate the coupling. The catalytic cycle generally involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the 3-halopyrrolidine derivative.

• Amine Coordination & Deprotonation: The pyrazole coordinates to the palladium center, and a base deprotonates the pyrazole N-H, forming a palladium-amido complex.

• Reductive Elimination: The desired C-N bond is formed as the product is eliminated from the palladium center, regenerating the active Pd(0) catalyst.[1]

The choice of ligand is paramount for the success of this reaction. Bulky, electron-rich phosphine ligands (e.g., XPhos, BrettPhos) are often required to stabilize the palladium catalyst and promote the reductive elimination step.[7][8] The base (e.g., NaOtBu, Cs₂CO₃) is crucial for the deprotonation of the pyrazole.[7]

Figure 2. Workflow for the Buchwald-Hartwig Amination route.

Experimental Protocol: Palladium-Catalyzed C-N Coupling[5][9]

• Materials: N-Boc-3-bromopyrrolidine (1.0 eq), 1H-Pyrazole (1.2 eq), Pd₂(dba)₃ (1-5 mol%), XPhos (2-10 mol%), Sodium tert-butoxide (NaOtBu, 1.5-2.0 eq), Anhydrous Toluene.

• Procedure:

  • In a glovebox or under an inert atmosphere (Schlenk line), add Pd₂(dba)₃, XPhos, and NaOtBu to a dry reaction vessel.

  • Add anhydrous toluene, followed by N-Boc-3-bromopyrrolidine and 1H-pyrazole.

  • Seal the vessel and heat the mixture to 80-110 °C with vigorous stirring. Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

  • Filter the mixture through a pad of celite to remove the palladium catalyst.

  • Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product via column chromatography.

  • Perform the final Boc-deprotection step as described in Route 1.

Route 3: Mitsunobu Reaction

The Mitsunobu reaction provides an alternative pathway for forming C-N bonds, starting from an alcohol.[2] It is particularly valuable for its characteristically mild reaction conditions and the stereochemical inversion that occurs at the alcohol's carbon center, which is a powerful tool in stereoselective synthesis.[9]

Causality and Mechanistic Insight

The reaction mechanism is a complex, dehydrative redox process.[2]

• Triphenylphosphine (PPh₃) attacks the azodicarboxylate (e.g., DIAD or DEAD), forming a betaine intermediate.[9]

• This highly basic betaine deprotonates the acidic N-H of the pyrazole.

• The resulting pyrazolate anion and the protonated azodicarboxylate form an ion pair.

• The oxygen of the 3-hydroxypyrrolidine attacks the phosphonium ion of the betaine, forming an oxyphosphonium salt. This converts the hydroxyl group into an excellent leaving group.

• Finally, the pyrazolate anion acts as the nucleophile, displacing the oxyphosphonium group in a classic SN2 fashion, resulting in a complete inversion of stereochemistry at the C3 position.[9]

The order of reagent addition can be crucial, and pre-forming the betaine before adding the alcohol and nucleophile can sometimes improve yields.[2]

Figure 3. Workflow for the Mitsunobu Reaction route.

Experimental Protocol: N-Alkylation via Mitsunobu Reaction[11][12]

• Materials: N-Boc-3-hydroxypyrrolidine (1.0 eq), 1H-Pyrazole (1.2 eq), Triphenylphosphine (PPh₃, 1.5 eq), Diisopropyl azodicarboxylate (DIAD, 1.5 eq), Anhydrous Tetrahydrofuran (THF).

• Procedure:

  • Dissolve N-Boc-3-hydroxypyrrolidine, 1H-pyrazole, and PPh₃ in anhydrous THF in a flask under a nitrogen atmosphere.

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add DIAD dropwise to the stirred solution. A color change and/or the formation of a precipitate (triphenylphosphine oxide) is often observed.

  • Allow the reaction to warm to room temperature and stir for several hours until completion (monitored by TLC).

  • Concentrate the reaction mixture under reduced pressure.

  • The residue is often purified directly by flash column chromatography to separate the product from the triphenylphosphine oxide and reduced diisopropyl hydrazinedicarboxylate byproducts.

  • Perform the final Boc-deprotection step as described in Route 1.

Comparative Analysis

The selection of a synthetic route is a multifactorial decision. The following table summarizes the key performance indicators for each method to aid in this process.

Feature	Nucleophilic Substitution (SN2)	Buchwald-Hartwig Amination	Mitsunobu Reaction
Overall Yield	Moderate to Good	Good to Excellent	Good
Starting Materials	Pyrrolidine with a good leaving group (e.g., tosylate)	3-Halopyrrolidine	3-Hydroxypyrrolidine
Reagent Cost	Generally low (base, solvent)	High (palladium catalyst, phosphine ligand)	Moderate (DIAD/DEAD, PPh₃)
Scalability	Good; simple reagents and setup.	Moderate; cost of catalyst and ligand can be prohibitive on a large scale.[7]	Poor; stoichiometric byproducts (phosphine oxide, hydrazine) are difficult to remove on a large scale.
Reaction Conditions	Often requires elevated temperatures (80-100 °C).[4]	Typically requires heating (80-110 °C).[8]	Mild conditions (0 °C to room temperature).[10]
Stereochemical Control	Inversion if starting from a chiral center.	Not applicable unless the starting material is chiral.	Predictable and complete inversion of stereochemistry.[9]
Safety & Green Chem.	Uses common solvents and bases. Tosylates can be irritants.	Palladium is a heavy metal with disposal concerns.[7] Toluene is a common solvent.	DIAD/DEAD can be hazardous.[10] Generates significant stoichiometric waste.
Key Advantage	Simplicity and cost-effectiveness.	Broad substrate scope and high functional group tolerance.[1]	Mild conditions and predictable stereochemical inversion.
Key Disadvantage	Can be sluggish; requires activated substrate.	High cost of catalyst/ligand; potential for heavy metal contamination.	Poor atom economy and difficult purification on a large scale.

Conclusion and Recommendations

Each synthetic route to 3-(1H-pyrazol-1-yl)pyrrolidine offers a unique set of advantages and disadvantages.

• The Nucleophilic Substitution route is the most economically viable and straightforward method, making it an excellent choice for large-scale synthesis, provided a suitable activated pyrrolidine substrate is available and the reaction proceeds with acceptable kinetics.

• The Buchwald-Hartwig Amination is the most robust and versatile method.[11] Despite the higher cost, it is the preferred route for small-scale synthesis in a discovery setting, especially when functional group tolerance is critical or when the SN2 approach fails. Its reliability often justifies the expense.

• The Mitsunobu Reaction is a niche but powerful tool, particularly when stereochemical control is the primary concern.[3] If a specific enantiomer is desired from an available chiral 3-hydroxypyrrolidine, the predictable inversion of the Mitsunobu reaction makes it the superior choice, despite its challenges with scalability and purification.

Ultimately, the optimal choice depends on the specific project goals: cost and scale for industrial production, versatility and speed for discovery chemistry, or stereochemical precision for asymmetric synthesis.

References

• Organic Synthesis. Buchwald-Hartwig Coupling. Available from: [Link]

• The Royal Society of Chemistry. Palladium-Catalyzed Oxidative Homocoupling of Pyrazole Boronic Esters to Access Versatile Bipyrazoles and the Flexible Metal–O. Available from: [Link]

• American Chemical Society. Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. J. Org. Chem. 2014, 79, 3, 1487–1492. Available from: [Link]

• MDPI. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Int. J. Mol. Sci. 2025, 26, 10335. Available from: [Link]

• Organic Synthesis. Mitsunobu reaction. Available from: [Link]

• ResearchGate. Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine. Available from: [Link]

• Research Square. Green approach toward protection of secondary amine in pyrazole nucleus by PEG-400 and Boc catalyst. Available from: [Link]

• Wikipedia. Buchwald–Hartwig amination. Available from: [Link]

• University of Florida. HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Available from: [Link]

• Wikipedia. Mitsunobu reaction. Available from: [Link]

• Angewandte Chemie. Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes. Available from: [Link]

• Arkivoc. Pyrazole-based P,N-ligand for palladium catalyst : applications in Suzuki coupling and amination reactions. Available from: [Link]

• ResearchGate. Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole (1Br) with various amines. Available from: [Link]

• J-STAGE. Mitsunobu Reaction in My Chemistry: Lecture at VU Study Tour. Available from: [Link]

• American Chemical Society. Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. J. Org. Chem. 2022, 87, 19, 12797–12806. Available from: [Link]

• National Center for Biotechnology Information. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Available from: [Link]

• National Center for Biotechnology Information. Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Available from: [Link]

• Organic Chemistry Portal. Mitsunobu Reaction. Available from: [Link]

• Beilstein Journals. ADDP and PS-PPh 3 : an efficient Mitsunobu protocol for the preparation of pyridine ether PPAR agonists. Available from: [Link]

• Google Patents. CN105646321A - Preparation method of (S)-3-hydroxypyrrolidine hydrochloride.

• RWTH Publications. Asymmetric synthesis of pyrazoles and pyrazolones employing the reactivity of pyrazolin-5-one derivatives. Available from: [Link]

• ResearchGate. Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates. Available from: [Link]

• SciELO. Recent Progress in the Use of Pd-Catalyzed C-C Cross-Coupling Reactions in the Synthesis of Pharmaceutical Compounds. Available from: [Link]

• Organic Chemistry Portal. Reaction of N-Monosubstituted Hydrazones with Nitroolefins: A Novel Regioselective Pyrazole Synthesis. Available from: [Link]

• Google Patents. US5705656A - N-alkylation method of pyrazole.

• Growing Science. Synthesis of new trifluoromethylated pyrrole and pyridinone derivatives from ethyl 4,4,4-trifluoro-3-oxobutanoate. Available from: [Link]

• National Center for Biotechnology Information. Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. Available from: [Link]

• University of Windsor. Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. Available from: [Link]

• MDPI. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Available from: [Link]

• Organic Chemistry Portal. Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Available from: [Link]

• National Center for Biotechnology Information. ADDP and PS-PPh3: an efficient Mitsunobu protocol for the preparation of pyridine ether PPAR agonists. Available from: [Link]

• Auburn University. An efficient Mitsunobu coupling to adenine-derived carbocyclic nucleosides. Available from: [https://www.auburn.edu/~schnada/publications/Tetrahedron 2005, 61, 10827.pdf]([Link] 2005, 61, 10827.pdf)

• Beilstein Journals. Synthesis of tricyclic fused pyrrolidine nitroxides from 2-alkynylpyrrolidine-1-oxyls. Available from: [Link]

• Beilstein Archives. Synthesis of tricyclic fused pyrrolidine nitroxides from 2-alkynylpyrrolidine-1-oxyls. Available from: [Link]

• IntechOpen. Recent Advances in the Synthesis of Pyrrolidines. Available from: [Link]

• National Center for Biotechnology Information. 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N-propananilide Derivatives: Design, Synthesis and Neuroprotectivity Potential Against 6-OHDA Induced Neurotoxicity Model. Available from: [Link]

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A Comparative Guide to Catalysts for Pyrazole N-Arylation: Copper vs. Palladium and Beyond

Pyrazole N-arylation is a cornerstone transformation in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Because the pyrazole ring is an ambident nucleophile, achieving high regioselectivity and yield during C–N bond formation is notoriously difficult. As a Senior Application Scientist, I frequently observe that a "one-size-fits-all" approach to catalyst selection inevitably leads to stalled reactions or complex regioisomer mixtures.

This guide provides an objective, data-driven comparison of the three primary catalytic methodologies: Copper-catalyzed Chan-Lam coupling , Copper-catalyzed Ullmann-type coupling , and Palladium-catalyzed Buchwald-Hartwig amination . By examining the mechanistic causality behind each catalyst's performance, we can establish self-validating workflows that ensure high yield, regioselectivity, and reproducibility.

Mechanistic Causality and Catalyst Logic

The choice of catalyst dictates not only the reaction conditions but the fundamental pathway of C–N bond assembly. Understanding the "why" behind a catalyst's behavior is critical for rational reaction design.

• Buchwald-Hartwig Amination (Palladium): Operating via a Pd(0)/Pd(II) catalytic cycle, this method is favored for large-scale applications and sterically demanding substrates [1]. Causality: The superior performance of Pd with bulky or electron-rich aryl chlorides lies in the tunable bite angle of phosphine ligands (e.g., tBuBrettPhos). The massive steric bulk of the ligand accelerates the reductive elimination step, forcing C–N bond formation even against extreme steric resistance.

• Chan-Lam Coupling (Copper): This method operates via a Cu(II)/Cu(III) cycle using arylboronic acids. It provides the mildest conditions for N-arylation, often running at room temperature without the need for complex ligands [1]. Causality: The reaction relies on the transmetalation of the boronic acid to a Cu(II) center, followed by oxidation to a highly reactive Cu(III) species by ambient oxygen. Because it does not require the high-energy oxidative addition of an aryl halide, it is ideal for thermally sensitive pyrazoles.

• Modified Ullmann Coupling (Copper): Utilizing Cu(I) salts (e.g., CuI) and diamine ligands, this method bridges the gap between cost and efficacy. Causality: The addition of a bidentate ligand prevents the disproportionation of Cu(I) into Cu(0) and Cu(II), stabilizing the active catalytic species and lowering the activation energy required for the oxidative addition of aryl iodides and bromides [2].

Fig 1. Logical decision tree for selecting pyrazole N-arylation catalysts.

Quantitative Efficacy Comparison

When evaluating these systems, quantitative metrics such as reaction time, temperature, and substrate scope must be weighed against cost and regioselectivity control.

Table 1: Performance Metrics of N-Arylation Catalytic Systems

Catalyst System	Reaction Type	Typical Temp	Time (h)	Optimal Aryl Donor	Regioselectivity Control	Relative Cost
Pd₂(dba)₃ / Ligand	Buchwald-Hartwig	80–120 °C	2–12	Aryl chlorides/bromides	High (Ligand-directed)	High
Cu(OAc)₂ / Air	Chan-Lam	20–40 °C	12–48	Arylboronic acids	Moderate	Low
CuI / Diamine	Modified Ullmann	80–110 °C	8–24	Aryl iodides/bromides	Moderate to High	Low
NiCl₂ / Ligand	Ni-Chan-Lam	20–60 °C	12–24	Arylboronic acids	Moderate	Very Low

Note: For unsymmetrical pyrazoles (e.g., 3-methylpyrazole), bulky Palladium-phosphine complexes consistently provide higher regioselectivity for the less sterically hindered nitrogen (N1) compared to unligated Copper systems.

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal validation mechanisms. The following methodologies are designed as self-validating systems, where visual and analytical cues confirm the integrity of the catalytic cycle at each step.

Protocol A: Mild Chan-Lam N-Arylation (Copper-Catalyzed)

Best for: Thermally sensitive substrates and open-flask synthesis.

• Reagent Assembly: Combine 1H-pyrazole (1.0 equiv), arylboronic acid (1.5 equiv), and Cu(OAc)₂ (0.1 equiv) in a round-bottom flask.

  • Causality: A slight excess of boronic acid compensates for its tendency to undergo competitive homocoupling (protodeboronation) under oxidative conditions.

• Ligand/Base Addition: Add pyridine (2.0 equiv) and dichloromethane (0.1 M).

  • Causality: Pyridine acts as both a base to activate the boronic acid and a ligand to stabilize the Cu(II) intermediate, tuning its redox potential for efficient transmetalation.

• Atmospheric Exposure: Stir vigorously at room temperature, strictly open to the air.

  • Causality: The Chan-Lam cycle is oxidative; ambient O₂ is the stoichiometric terminal oxidant required to drive the Cu(II)/Cu(III) catalytic turnover. Sealing the flask will rapidly stall the reaction.

• Validation Checkpoint: Monitor the color of the solution.

  • Self-Validation: The solution should shift from a deep blue (Cu(II) resting state) to a green/brown hue as the catalytic cycle initiates. A persistent blue color after 4 hours indicates failed transmetalation (likely degraded boronic acid).

Protocol B: Sterically Demanding Buchwald-Hartwig Amination (Palladium-Catalyzed)

Best for: Unreactive aryl chlorides and bulky pyrazoles.

• Inert Preparation: In an argon-filled glovebox, combine 1H-pyrazole (1.0 equiv), aryl chloride (1.2 equiv), Pd(OAc)₂ (5 mol%), tBuBrettPhos (10 mol%), and NaOtBu (1.5 equiv).

  • Causality: Pd(0) intermediates are highly sensitive to oxidation. Strict exclusion of oxygen prevents irreversible catalyst deactivation.

• Solvent & Heating: Dissolve in anhydrous toluene (0.2 M) and heat to 100 °C.

  • Causality: Toluene provides the necessary boiling point and non-polar environment to stabilize the bulky, non-polar phosphine-palladium complexes during the high-energy oxidative addition step.

• Validation Checkpoint: Analyze via LC-MS at the 2-hour mark.

  • Self-Validation: Look for the disappearance of the aryl halide. If a mass corresponding to the dehalogenated arene is detected, it indicates that β -hydride elimination is outcompeting reductive elimination, signaling the need for an even bulkier phosphine ligand.

Fig 2. Self-validating experimental workflow for pyrazole N-arylation.

Emerging Frontiers: Nickel and Heterogeneous Catalysis

While Palladium and Copper dominate the landscape, recent advances are expanding the catalytic toolkit. Nickel-catalyzed N-arylation has emerged as a highly cost-effective alternative to Chan-Lam couplings, showing particular efficacy for sluggish N-nucleophiles under atmospheric conditions [3].

Furthermore, the pharmaceutical industry's strict limits on heavy metal impurities have driven the development of heterogeneous catalysts. Nanoparticle-supported Copper and hydrotalcite-based magnetic CuI catalysts now allow for Ullmann-type N-arylations with near-zero metal leaching, enabling simple magnetic recovery and recycling of the catalyst for up to seven cycles without loss of efficacy [4].

References

• Palladium- and copper-mediated N-aryl bond formation reactions for the synthesis of biological active compounds Source: Beilstein Journal of Organic Chemistry URL:[Link]

• Ullmann-Type N-, S-, and O-Arylation Using a Well-Defined 7-Azaindole-N-oxide (7-AINO)-Based Copper(II) Catalyst: Scope and Application to Drug Synthesis Source: The Journal of Organic Chemistry (ACS) URL:[Link]

• Nickel-Mediated N-Arylation with Arylboronic Acids: An Avenue to Chan–Lam Coupling Source: Organic Letters (ACS) URL:[Link]

• On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts Source: Catalysts (MDPI) URL:[Link]

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Comparative Guide: In Vitro and In Vivo Profiling of TEAD Inhibitors Derived from tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate

Executive Summary & Scientific Context

The Hippo signaling pathway is a critical regulator of cell proliferation and apoptosis. Dysregulation of this pathway—most commonly through loss-of-function mutations in the upstream tumor suppressors NF2 or LATS1/2—leads to the uninhibited nuclear translocation of the YAP/TAZ coactivators. Once in the nucleus, YAP binds to the TEA domain (TEAD) family of transcription factors, driving the expression of oncogenic target genes (e.g., CTGF, CYR61) and suppressing apoptosis. This mechanism is the primary oncogenic driver in over 70% of malignant pleural mesotheliomas (MPMs) .

Historically, the YAP-TEAD protein-protein interaction (PPI) was considered "undruggable" due to its expansive and flat binding interface. However, the discovery that TEAD undergoes auto-palmitoylation at a deep, conserved central pocket (the palmitate-binding pocket, or PBP) containing a reactive cysteine (Cys359 in TEAD1) unlocked a new paradigm for covalent inhibition .

The chemical building block tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate has proven to be a highly versatile foundational scaffold in this arena. Through structure-based drug design, the deprotected 3-(1H-pyrazol-1-yl)pyrrolidine core was elaborated into a series of "Y-shaped" covalent inhibitors. This unique geometry allows the resulting compounds—most notably MYF-03-69 and its optimized, orally bioavailable analog MYF-03-176 —to simultaneously occupy the deep lipophilic channel and an adjacent hydrophilic pocket of the TEAD PBP, resulting in unprecedented potency and selectivity.

Mechanism of Action

The structural causality behind the efficacy of MYF-03-176 lies in its dual-action binding mode. The pyrrolidine-pyrazole core acts as a rigid hinge that projects a trifluoromethyl benzyl group deep into the hydrophobic palmitate channel. Simultaneously, an acrylamide warhead is perfectly positioned to form an irreversible covalent bond with Cys359. By physically occupying this pocket and blocking auto-palmitoylation, the inhibitor induces an allosteric shift that destabilizes the YAP-TEAD complex, halting oncogenic transcription and restoring apoptosis via the upregulation of the BMF gene.

Fig 1. Mechanism of MYF-03-176 disrupting YAP-TEAD via covalent binding at the palmitate pocket.

In Vitro Profiling: Comparative Analysis

To objectively evaluate the performance of compounds derived from the tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate scaffold, we compare MYF-03-176 and MYF-03-69 against two leading industry alternatives: K-975 (an acrylamide-based covalent inhibitor) and VT103 .

The Y-shaped conformation of MYF-03-176 restricts the flexibility of the molecule, significantly lowering the entropic penalty upon binding compared to linear analogs. This translates to superior biochemical and transcriptional inhibition .

Quantitative Performance Comparison

Compound	TEAD Transcriptional IC₅₀ (NCI-H226)	TEAD1 Biochemical IC₅₀	TEAD3 Biochemical IC₅₀	In Vivo Half-Life (T₁/₂)	Structural Class
MYF-03-176	11 nM	47 nM	32 nM	Long (Optimized for PO)	Y-Shaped (Pyrrolidine core)
MYF-03-69	45 nM	385 nM	558 nM	Moderate	Y-Shaped (Pyrrolidine core)
K-975	~11 nM	N/A	N/A	Extremely Short	Linear Acrylamide
VT103	< 10 nM	N/A	N/A	Moderate	Non-covalent PBP binder

Causality Insight: While K-975 matches MYF-03-176 in cell-based transcriptional potency (both at 11 nM), its linear structure renders it highly susceptible to rapid metabolic clearance. The incorporation of the sterically hindered pyrrolidine-pyrazole core in MYF-03-176 shields the molecule from rapid hepatic degradation, providing the necessary pharmacokinetic stability for systemic in vivo efficacy.

In Vivo Efficacy & Pharmacokinetics

The true differentiation of MYF-03-176 emerges in in vivo translation. In NCI-H226 cell-derived xenograft (CDX) models (a Hippo-defective MPM line), oral administration of MYF-03-176 at 30–75 mg/kg twice daily (BID) results in profound tumor regression without significant body weight loss.

Because K-975 suffers from an extremely short half-life, maintaining therapeutic exposures in vivo requires continuous or highly frequent dosing, which is clinically impractical. MYF-03-176 overcomes this barrier, demonstrating sustained target engagement (measured by the upregulation of the proapoptotic BMF gene in tumor tissue) over a standard BID dosing interval.

Fig 2. In vivo experimental workflow for evaluating TEAD inhibitors in NCI-H226 xenograft models.

Validated Experimental Protocols

To ensure scientific reproducibility, the following protocols represent self-validating systems used to benchmark these compounds.

Protocol A: In Vitro TEAD Palmitoylation Assay (Click Chemistry)

Rationale: Direct measurement of auto-palmitoylation is analytically challenging. This protocol utilizes an alkyne-tagged palmitoyl-CoA surrogate, allowing for highly sensitive fluorescent detection via copper-catalyzed click chemistry. If the covalent inhibitor successfully binds Cys359, the alkyne-palmitate cannot attach, resulting in a loss of fluorescent signal.

• Protein Preparation: Incubate 1 μM of recombinant TEAD2-YBD (YAP-binding domain) protein in assay buffer (50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM TCEP).

• Inhibitor Pre-incubation: Add MYF-03-176 (titrated from 1 nM to 10 μM) to the protein solution. Incubate at room temperature for 1 hour to allow covalent bond formation.

• Substrate Addition: Add 10 μM of Alkyne-Palmitoyl-CoA. Incubate for 30 minutes at 37°C.

• Click Reaction: Terminate the reaction and add the Click Chemistry master mix (Biotin-azide, CuSO₄, THPTA ligand, and Sodium Ascorbate). React for 1 hour at room temperature.

• Detection: Resolve proteins via SDS-PAGE, transfer to a PVDF membrane, and probe with Streptavidin-HRP.

• Validation Checkpoint: A control lane with no inhibitor must show a strong chemiluminescent band. A control lane with a known Cys359-mutant TEAD must show zero signal, proving the assay's specificity for the target cysteine.

Protocol B: In Vivo Xenograft Efficacy Study (NCI-H226 Model)

Rationale: NCI-H226 cells harbor an NF2 mutation, making them strictly dependent on YAP-TEAD signaling for survival.

• Cell Preparation: Culture NCI-H226 cells in RPMI-1640 supplemented with 10% FBS. Harvest at 80% confluence and resuspend in a 1:1 mixture of PBS and Matrigel.

• Inoculation: Inject 5 × 10⁶ cells subcutaneously into the right flank of 6-week-old female BALB/c nude mice.

• Randomization: Monitor tumor growth via caliper measurement. Once average tumor volumes reach 100–150 mm³, randomize mice into vehicle and treatment groups (n=8 per group).

• Formulation & Dosing: Formulate MYF-03-176 fresh daily in 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline. Administer via oral gavage (PO) at 30 mg/kg or 75 mg/kg twice daily (BID) for 28 days.

• Endpoint Analysis: Measure tumor volume ( V=0.5×length×width2 ) and body weight every 3 days. At day 28, sacrifice the mice, excise the tumors, and perform RT-qPCR for BMF and CTGF mRNA levels to confirm on-target pharmacodynamics.

• Validation Checkpoint: Vehicle-treated mice must show exponential tumor growth. Body weight in the treatment group must not drop by more than 10%, ensuring the observed efficacy is not due to systemic toxicity.

References

• Fan, et al. "Covalent disruptor of YAP-TEAD association suppresses defective Hippo signaling." eLife, 2022. Available at: [Link]

• "Structure-Based Design of Y-Shaped Covalent TEAD Inhibitors." Journal of Medicinal Chemistry, 2023. Available at:[Link]

A Comparative Guide to the Efficacy of Drug Candidates Derived from the Tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate Scaffold

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Privileged Pyrazole Scaffold in Modern Drug Discovery

In the landscape of medicinal chemistry, certain molecular frameworks consistently reappear in successful therapeutic agents. These are often termed "privileged structures" due to their ability to bind to multiple biological targets with high affinity. The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a quintessential example of such a scaffold.[1][2][3] Its structural versatility and capacity for diverse biological activities have rendered it a cornerstone in the development of treatments for a wide array of diseases, including cancer and inflammatory conditions.[1][4][5]

This guide focuses on a specific and highly valuable building block: tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate . The incorporation of a pyrrolidine ring introduces a three-dimensional, non-planar geometry, which is crucial for creating specific and high-affinity interactions within the complex pockets of biological targets like protein kinases. This guide will provide a comparative analysis of drug candidates synthesized using this scaffold, with a particular focus on their efficacy as Janus Kinase (JAK) inhibitors, a class of enzymes central to immune response and cell growth. We will delve into the rationale behind their design, compare their performance using experimental data, and provide detailed protocols for their evaluation.

The Janus Kinase (JAK) Family: A Critical Therapeutic Target in Immunology

The JAK family comprises four non-receptor tyrosine kinases: JAK1, JAK2, JAK3, and Tyrosine Kinase 2 (Tyk2). These enzymes are indispensable for signal transduction from cytokine and growth factor receptors to the nucleus, a process mediated by the Signal Transducer and Activator of Transcription (STAT) proteins. This JAK-STAT signaling pathway is a critical regulator of cellular processes like hematopoiesis, immune response, inflammation, and cell proliferation.[6][7] Dysregulation of this pathway is a known driver of numerous autoimmune disorders, such as rheumatoid arthritis, and various cancers.[6] Consequently, inhibiting JAKs has become a highly successful strategy for treating these conditions.[7][8]

Caption: Generalized workflow for synthesizing JAK inhibitors from the core scaffold.

Comparative Efficacy of Pyrazole-Containing JAK Inhibitors

The ultimate measure of a drug candidate's potential lies in its potency (how much of the drug is needed to be effective) and its selectivity (how well it distinguishes between its intended target and other related targets). For JAK inhibitors, high potency is desired, but selectivity is paramount for a favorable safety profile. Pan-JAK inhibition can lead to broader immunosuppression and other side effects, whereas selective inhibition (e.g., targeting only JAK1) may offer a better balance of efficacy and safety. [9] The table below compares the biochemical potency (IC50 values) of several pyrazole-containing drug candidates against the four JAK isoforms. Lower IC50 values indicate higher potency.

Compound	JAK1 IC50 (nM)	JAK2 IC50 (nM)	JAK3 IC50 (nM)	Tyk2 IC50 (nM)	Selectivity Profile & Notes	Reference
Ruxolitinib	~3	~3	~430	-	JAK1/JAK2 inhibitor. Approved for myelofibrosis and polycythemia vera. Shows significantly less activity against JAK3.	[6]
Baricitinib	5.9	5.7	>400	53	JAK1/JAK2 inhibitor. Structurally similar to Ruxolitinib. Approved for rheumatoid arthritis.	[6]
Golidocitinib	-	-	-	-	Selective JAK1 inhibitor. Ortho substitution on the pyrazole ring enhances selectivity over JAK2.	[6]
Ilginatinib	33	0.72	39	22	Potent JAK2 inhibitor. Shows high selectivity for JAK2 over other isoforms.	[6]
LW402	7.7	12.7 (1.65x vs JAK1)	176 (22.8x vs JAK1)	227 (29.5x vs JAK1)	Selective JAK1 inhibitor. Shows 45-fold selectivity for JAK1 over JAK2 in human whole-blood assays.	[10]

Alternative Scaffolds: The Role of Scaffold Hopping

While the pyrazolyl-pyrrolidine scaffold is highly effective, drug discovery often employs a strategy known as "scaffold hopping" to identify novel chemical series with improved properties. [11]This involves replacing a central molecular core with a structurally different one that maintains a similar 3D arrangement of key binding groups. For JAK inhibitors, researchers have successfully replaced the pyrrolo[2,3-d]pyrimidine core with scaffolds like pyrrolopyrazines . [11]This approach can lead to compounds with different selectivity profiles, improved pharmacokinetic properties, or novel intellectual property. The success of these alternative scaffolds underscores the foundational importance of the appended pyrazole and pyrrolidine groups in anchoring the molecule within the kinase's active site.

Protocols for Efficacy Evaluation

To ensure trustworthiness and reproducibility, standardized protocols are essential for evaluating and comparing drug candidates.

Protocol 1: In Vitro Biochemical Kinase Inhibition Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of a purified kinase. Radiometric assays are considered the gold standard for their sensitivity and direct measurement of substrate phosphorylation. [12][13] Objective: To determine the IC50 value of a test compound against a specific JAK isoform.

Materials:

• Recombinant human JAK1, JAK2, JAK3, or Tyk2 enzyme.

• Peptide or protein substrate (e.g., α-casein). [13]* [γ-³²P]-ATP (radioactive ATP).

• Test compound dissolved in DMSO.

• Kinase reaction buffer (e.g., 25 mM Tris-HCl, 10 mM MgCl₂, 100 µM EDTA). [13]* 96-well plates.

• Phosphocellulose paper and scintillation counter.

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compound in DMSO. A typical concentration range would be from 1 nM to 100 µM.

• Reaction Setup: In each well of a 96-well plate, add the kinase reaction buffer, the specific JAK enzyme, and the substrate.

• Inhibitor Addition: Add the diluted test compound to the wells. Include "no inhibitor" (DMSO only) controls and "no enzyme" background controls.

• Initiate Reaction: Start the phosphorylation reaction by adding [γ-³²P]-ATP. The ATP concentration should be close to its Michaelis-Menten constant (Km) for accurate IC50 determination. [12]5. Incubation: Incubate the plate at 30°C for a set period (e.g., 60-90 minutes). [14]6. Stop Reaction & Spotting: Stop the reaction by adding a strong acid (e.g., phosphoric acid). Spot a portion of the reaction mixture from each well onto phosphocellulose paper.

• Washing: Wash the paper multiple times to remove unincorporated [γ-³²P]-ATP.

• Quantification: Measure the radioactivity remaining on the paper (representing the phosphorylated substrate) using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the "no inhibitor" control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Caption: Workflow for a radiometric in vitro kinase inhibition assay.

Protocol 2: Cell-Based STAT Phosphorylation Assay (Whole-Blood Assay)

This assay measures the compound's ability to inhibit JAK signaling within a cellular context, providing more biologically relevant data than a biochemical assay.

Objective: To assess the functional inhibition of a specific JAK-dependent pathway in human whole blood.

Materials:

• Freshly drawn human whole blood from healthy volunteers.

• Cytokines for stimulation (e.g., IL-6 for JAK1/2, GM-CSF for JAK2). [10]* Test compound dissolved in DMSO.

• Fixation and permeabilization buffers (for flow cytometry).

• Fluorescently-labeled antibodies against phosphorylated STAT proteins (e.g., anti-pSTAT3, anti-pSTAT5).

• Flow cytometer.

Procedure:

• Compound Incubation: Aliquot whole blood into tubes and add the test compound at various concentrations. Incubate for a set period (e.g., 1-2 hours) at 37°C.

• Cytokine Stimulation: Add the appropriate cytokine (e.g., IL-6) to stimulate the specific JAK-STAT pathway and incubate for a short period (e.g., 15-30 minutes) at 37°C.

• Cell Fixation: Stop the stimulation by adding a fixation buffer to cross-link proteins and preserve the phosphorylation state of the STATs.

• Red Blood Cell Lysis & Permeabilization: Lyse the red blood cells and permeabilize the remaining white blood cells to allow antibodies to enter.

• Antibody Staining: Add the fluorescently-labeled anti-pSTAT antibody and incubate to allow binding.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer to quantify the level of pSTAT in specific cell populations (e.g., CD4+ lymphocytes). [10]7. Data Analysis: Determine the IC50 by plotting the inhibition of STAT phosphorylation against the compound concentration. This cellular IC50 provides a measure of the compound's potency in a physiological environment. [10]

Protocol 3: In Vivo Efficacy Evaluation (Rodent Model of Arthritis)

Animal models are essential for evaluating a drug's efficacy, pharmacokinetics, and safety in a whole-organism system before human trials. [15][16]The Adjuvant-Induced Arthritis (AIA) model in rats is a widely used model for rheumatoid arthritis.

Objective: To evaluate the therapeutic efficacy of a test compound in reducing inflammation and joint damage in an animal model of arthritis.

Materials:

• Lewis rats.

• Complete Freund's Adjuvant (CFA).

• Test compound formulated in a suitable vehicle for oral administration.

• Calipers for measuring paw thickness.

• Clinical scoring system for arthritis severity.

Procedure:

• Disease Induction: Induce arthritis by a single intradermal injection of CFA at the base of the tail.

• Dosing: Once arthritis is established (typically 10-14 days post-induction), randomize the animals into groups: vehicle control, positive control (e.g., an approved JAK inhibitor), and treatment groups receiving different doses of the test compound. Administer the compounds orally, once or twice daily. [10]3. Efficacy Assessment: Monitor the animals regularly for the duration of the study (e.g., 14-21 days of treatment).

  • Paw Swelling: Measure the volume or thickness of the hind paws using calipers.

  • Clinical Score: Score each paw based on a scale for erythema (redness) and swelling.

  • Body Weight: Monitor for signs of toxicity.

• Terminal Analysis: At the end of the study, collect blood for pharmacokinetic analysis and tissues (e.g., joints) for histological analysis to assess inflammation, cartilage damage, and bone erosion.

• Data Analysis: Compare the changes in paw swelling and clinical scores between the treatment groups and the vehicle control group to determine the dose-dependent efficacy of the compound. The dose that produces 50% of the maximal effect is the ED50. [10]

Conclusion and Future Outlook

The tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate scaffold is a validated and highly valuable starting point for the synthesis of potent kinase inhibitors, particularly for the JAK family. Drug candidates derived from this scaffold, such as Ruxolitinib and Baricitinib, have already achieved clinical success. The true art and challenge for medicinal chemists lie in fine-tuning this core structure to achieve isoform selectivity. As demonstrated by compounds like Golidocitinib and LW402, strategic modifications to the pyrazole ring can shift the activity profile from pan-inhibition towards selective targeting of a single JAK member. [6][10]This selectivity is the key to developing next-generation therapies with improved safety profiles.

The future of this field will involve the continued use of structure-based drug design and innovative synthetic strategies to create highly selective inhibitors. The robust in vitro and in vivo testing protocols outlined in this guide are essential for the rigorous evaluation and comparison of these new candidates, ultimately accelerating their path from the laboratory to the clinic for the treatment of inflammatory and autoimmune diseases.

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